4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

Core Science & Biosynthesis

Technical Whitepaper: Structural Elucidation of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

This guide outlines the structural elucidation and characterization of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione . The content is designed for researchers requiring a rigorous, evidence-based approach to confirming this specific chemical entity, synthesized typically from 3-nitrophthalic anhydride and 2-aminopyridine.

Executive Summary

The target molecule, 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (Molecular Formula: C₁₃H₇N₃O₄, MW: 269.21 g/mol ), represents a class of N-substituted phthalimide derivatives with significant potential in medicinal chemistry, particularly as intermediates for anti-inflammatory and anticonvulsant agents.

This guide provides a definitive protocol for its structure elucidation. Unlike simple aliphatic phthalimides, the presence of the electron-withdrawing nitro group at the C4 position (derived from the C3 position of the anhydride precursor) and the electron-deficient pyridine ring creates a unique spectroscopic signature. Accurate characterization requires distinguishing between the phthalimide aromatic protons and the pyridine protons, which often overlap in the 7.0–9.0 ppm region.

Synthetic Pathway & Theoretical Basis

To understand the structure, one must understand its origin. The regiochemistry is determined by the starting material.

• Precursor: 3-Nitrophthalic anhydride.[1]

• Reagent: 2-Aminopyridine.[1]

• Mechanism: Nucleophilic attack of the exocyclic amine on the anhydride carbonyl, followed by ring closure (dehydration) to form the imide.

Note on Regiochemistry: Standard IUPAC numbering for the isoindole-1,3-dione scaffold assigns the nitrogen as position 2. The fused benzene ring carbons are numbered 4, 5, 6, and 7. Consequently, the derivative formed from 3-nitrophthalic anhydride places the nitro group at position 4 of the final isoindole system. (Conversely, 4-nitrophthalic anhydride yields the 5-nitro isomer).[1]

Figure 1: Synthesis Workflow

Caption: Reaction pathway converting 3-nitrophthalic anhydride and 2-aminopyridine into the target imide via condensation.

Spectroscopic Characterization (The Core)

Infrared Spectroscopy (FT-IR)

IR is the primary "fingerprint" validation. The molecule possesses two distinct carbonyl environments due to the asymmetry introduced by the nitro group at position 4.

Functional Group	Frequency (cm⁻¹)	Morphology	Structural Assignment
C=O (Imide)	1780–1790	Sharp, Medium	Asymmetric stretching (coupled carbonyls)
C=O (Imide)	1720–1730	Sharp, Strong	Symmetric stretching
NO₂ (Nitro)	1530–1550	Strong	Asymmetric stretch (Ar-NO₂)
NO₂ (Nitro)	1350–1360	Strong	Symmetric stretch
C=N / C=C	1600–1450	Multiple	Pyridine and Benzene ring skeletal vibrations

Diagnostic Check: The absence of a broad OH stretch (2500–3300 cm⁻¹) confirms the closure of the ring (absence of amic acid intermediate).

Mass Spectrometry (MS)

• Technique: ESI-MS or EI-MS.

• Target Ion: [M+H]⁺ = 270.22 m/z.

• Fragmentation Pattern:

  • Loss of NO₂ [M-46].

  • Cleavage of the imide ring often yields phthalic anhydride derivatives and the aminopyridine fragment.

Nuclear Magnetic Resonance (NMR)

This is the definitive tool for proving the "4-nitro" regiochemistry versus the "5-nitro" isomer.

¹H NMR Analysis (DMSO-d₆, 400 MHz)

The spectrum will show 7 aromatic protons . The challenge is deconvolution.

A. The Phthalimide Ring (3 Protons) The 4-nitro substitution creates an ABC (or AMX) spin system:

• H-5 (Triplet/dd): Adjacent to the Nitro group (deshielded) and H-6. ~8.0–8.1 ppm.

• H-7 (Doublet): Adjacent to the Carbonyl (deshielded) and H-6. ~8.2–8.3 ppm.

• H-6 (Triplet/t): The "middle" proton. ~7.8–7.9 ppm.

  • Key Differentiator: The coupling constants (

    ) for the phthalimide ring are typically characteristic of benzene derivatives ( Hz).

B. The Pyridine Ring (4 Protons) Attached at the 2-position, the pyridine protons exhibit distinct splitting:

• H-6' (Doublet): Most deshielded pyridine proton (adjacent to ring Nitrogen). ~8.5–8.7 ppm.[2]

• H-3', H-4', H-5': Pattern of d, t, t in the 7.4–8.0 ppm range.

¹³C NMR Analysis

Look for 13 unique carbon signals :

• Carbonyls: Two distinct peaks at ~162–165 ppm (due to asymmetry from the nitro group).

• Nitro-bearing Carbon (C-4): Shifted downfield (~145 ppm).

• Pyridine C-2: Deshielded (~150 ppm) due to attachment to the imide nitrogen.

Figure 2: NMR Assignment Logic

Caption: Logical flow for deconvoluting the aromatic region of the proton NMR spectrum.

Experimental Protocols

Synthesis Protocol (Self-Validating)

This protocol includes checkpoints to ensure purity before proceeding to advanced characterization.

Reagents:

• 3-Nitrophthalic anhydride (1.0 eq)

• 2-Aminopyridine (1.1 eq)

• Glacial Acetic Acid (Solvent)[2]

Procedure:

• Dissolution: Dissolve 3-nitrophthalic anhydride (e.g., 5.0 mmol) in 15 mL of glacial acetic acid in a round-bottom flask.

• Addition: Add 2-aminopyridine (5.5 mmol) slowly. The solution may warm slightly (exothermic).

• Reflux: Attach a condenser and reflux the mixture at 118°C for 4–6 hours.

  • Checkpoint 1: Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 1:1). The starting anhydride spot should disappear.

• Precipitation: Cool the mixture to room temperature. Pour into 50 mL of ice-cold water. The product should precipitate as a solid (typically pale yellow/beige).

• Filtration: Filter the solid under vacuum. Wash with cold water (to remove acetic acid) and cold ethanol (to remove unreacted amine).

• Recrystallization: Recrystallize from Ethanol or DMF/Ethanol mixture.

  • Checkpoint 2: Measure Melting Point.[3] Expected range: >200°C (High melting point is characteristic of fused imides).

X-Ray Crystallography (Optional but Definitive)

If the NMR spectrum is ambiguous due to peak overlap, single-crystal X-ray diffraction (XRD) is the gold standard.

• Growth: Slow evaporation from a DMF/Ethanol solution.

• Key Feature: Look for the torsion angle between the phthalimide plane and the pyridine ring. Steric hindrance often forces a non-planar conformation, reducing conjugation between the two ring systems.

References

• Synthesis of Phthalimide Derivatives

  • Source: Research on the condensation of 3-nitrophthalic anhydride with amines.

  • Citation: Fadda, A. A., et al. "Synthesis, Cytotoxicity Evaluation, DFT Molecular Modeling Studies...".[1] Scientific & Academic Publishing.

  • Link:

• NMR Characterization of Nitro-Phthalimides

  • Source: ChemicalBook / Spectrabase data on 4-nitrophthalimide derivatives.[4]

  • Citation: "4-Nitrophthalimide 1H NMR Spectrum." ChemicalBook.[5]

  • Link:

• Crystallographic Data (Analogous Structures)

  • Source: NIH / PubMed Central.
  • Citation: "N-(2-Hydroxyphenyl)-4-nitrophthalimide Crystal Structure." PubMed Central.

  • Link:

• General Reactivity of 2-Aminopyridine

  • Source: GalChimia Technical Notes.
  • Citation: "Easy Access to 2-Aminopyridines."

  • Link:

Sources

• 1. Synthesis, Cytotoxicity Evaluation, DFT Molecular Modeling Studies and Quantitative Structure Activity Relationship of Novel 1,8-Naphthyridines [article.sapub.org]
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• 5. 4-Nitro-N-methylphthalimide(41663-84-7) 1H NMR [m.chemicalbook.com]

Mechanism of action of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

An In-Depth Technical Guide to the Mechanism of Action of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

Abstract

The isoindole-1,3(2H)-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities. This technical guide focuses on a specific derivative, 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, and delineates its proposed mechanism of action. Based on extensive structure-activity relationship (SAR) data from the broader class of isoindolinone-based compounds, we hypothesize that the primary molecular target of this agent is Poly (ADP-ribose) polymerase 1 (PARP-1). This guide will provide a comprehensive overview of the scientific rationale behind this hypothesis, detail the experimental methodologies required to validate it, and explore the downstream cellular consequences of target engagement. The content herein is intended for researchers, scientists, and drug development professionals engaged in oncology and medicinal chemistry.

Introduction: The Isoindole-1,3(2H)-dione Scaffold and the PARP-1 Hypothesis

The isoindole-1,3(2H)-dione moiety, also known as phthalimide, is a versatile pharmacophore recognized for a wide array of pharmacological effects, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The structural characteristics of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, particularly the isoindolinone core, bear a strong resemblance to the nicotinamide moiety of nicotinamide adenine dinucleotide (NAD+). This structural mimicry is a hallmark of a class of targeted anticancer agents known as PARP inhibitors.[4] PARP-1 is a critical enzyme in the base excision repair (BER) pathway, responsible for detecting and signaling single-strand DNA breaks (SSBs).[5] By competitively binding to the NAD+ pocket of PARP-1, inhibitors prevent the recruitment of DNA repair machinery.

This guide puts forth the central hypothesis that 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione functions as a potent PARP-1 inhibitor. We will explore this proposed mechanism through the lens of established experimental validation techniques.

Part 1: The Molecular Target: PARP-1 and the Principle of Synthetic Lethality

PARP-1 acts as a DNA damage sensor. Upon detecting a single-strand break, it binds to the DNA and catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other nuclear proteins. This PARylation process serves as a scaffold to recruit other DNA repair enzymes.[6][7] Inhibition of PARP-1 disrupts this process, leading to the accumulation of unrepaired SSBs.

In normal, healthy cells, these persistent SSBs can be converted into more cytotoxic double-strand breaks (DSBs) during DNA replication. However, healthy cells possess a robust homologous recombination (HR) pathway to accurately repair these DSBs. In contrast, many cancer cells, particularly those with mutations in the BRCA1 or BRCA2 genes, have a deficient HR pathway.[5]

This deficiency creates a vulnerability. When PARP-1 is inhibited in these HR-deficient cancer cells, the resulting DSBs cannot be effectively repaired, leading to genomic instability and ultimately, cell death. This concept, where the loss of two genes/pathways is lethal but the loss of either one alone is not, is termed "synthetic lethality."[5][8] This provides a therapeutic window to selectively kill cancer cells while sparing normal tissues.[5][6]

Caption: The principle of synthetic lethality with PARP inhibitors.

Part 2: Experimental Validation of the Mechanism of Action

A rigorous, multi-tiered approach is necessary to scientifically validate the proposed mechanism of action. This involves biochemical assays to confirm direct enzyme inhibition, cellular assays to characterize the phenotypic response, and in vivo models to assess therapeutic efficacy.

Biochemical Validation: Direct PARP-1 Inhibition

The initial and most critical step is to determine if 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione directly inhibits the enzymatic activity of PARP-1. An in vitro PARP-1 activity assay is the gold standard for this purpose.

Rationale: This experiment provides direct evidence of target engagement and allows for the determination of the compound's potency (IC50). A chemiluminescent or colorimetric ELISA-based assay is a robust and high-throughput method.[9][10]

Experimental Protocol: Chemiluminescent PARP-1 Assay

• Plate Preparation: Coat a 96-well plate with histone H4, a protein substrate for PARP-1. Block non-specific binding sites.

• Compound Preparation: Prepare a serial dilution of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (e.g., from 1 nM to 100 µM) in assay buffer. Include a known PARP inhibitor (e.g., Olaparib) as a positive control and DMSO as a vehicle control.

• Enzymatic Reaction: Add recombinant human PARP-1 enzyme, activated DNA (to stimulate enzyme activity), and the substrate NAD+ to the wells containing the test compound.

• Incubation: Incubate the plate at room temperature to allow the PARP-1 enzyme to poly(ADP-ribosyl)ate the histone substrate.

• Detection: Wash the plate to remove unreacted components. Add an antibody that specifically recognizes poly(ADP-ribose) chains, conjugated to an enzyme like horseradish peroxidase (HRP).

• Signal Generation: Add a chemiluminescent HRP substrate. The light produced is proportional to the amount of PARylation, and thus to the PARP-1 activity.

• Data Analysis: Measure the luminescence using a plate reader. Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Compound	Predicted IC50 (nM)
4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione	5 - 50
Olaparib (Positive Control)	1 - 10
DMSO (Vehicle Control)	> 100,000

Table 1: Hypothetical IC50 values for PARP-1 inhibition.

Cellular Consequences of PARP-1 Inhibition

Following biochemical confirmation, the next logical step is to assess the effects of the compound on cancer cells, particularly those with known DNA repair deficiencies.

Rationale: As per the synthetic lethality model, inhibiting PARP-1 in HR-deficient cells should lead to programmed cell death (apoptosis). The Annexin V/Propidium Iodide (PI) assay is a standard method to detect and quantify apoptosis by flow cytometry.[11][12][13]

Caption: Experimental workflow for the Annexin V/PI apoptosis assay.

Experimental Protocol: Annexin V/PI Staining

• Cell Culture: Culture an HR-deficient cancer cell line (e.g., MDA-MB-436, which has a BRCA1 mutation) and an HR-proficient cell line (e.g., MCF-7) as a control.

• Treatment: Treat the cells with varying concentrations of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.[14]

• Incubation: Incubate the cells at room temperature for 15-20 minutes, protected from light.[13]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. FITC fluorescence (Annexin V) is typically detected in the FL1 channel, and PI fluorescence in the FL2 or FL3 channel.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Expected Outcome: A dose-dependent increase in the percentage of apoptotic cells (early and late) should be observed in the HR-deficient cell line, with a significantly smaller effect on the HR-proficient cell line.

Rationale: The accumulation of DNA damage due to PARP inhibition is expected to trigger cell cycle checkpoints, leading to arrest, typically in the G2/M phase, to allow time for DNA repair before proceeding to mitosis.[8] Propidium iodide staining of DNA allows for the analysis of cell cycle distribution by flow cytometry.[15]

Experimental Protocol: Cell Cycle Analysis with Propidium Iodide

• Cell Culture and Treatment: Treat HR-deficient cells with the test compound for a relevant time course (e.g., 24 hours).

• Fixation: Harvest the cells and fix them in ice-cold 70% ethanol to permeabilize the membranes.[16]

• Staining: Wash the fixed cells to remove the ethanol. Treat the cells with RNase A to degrade RNA, which would otherwise be stained by PI.[16] Then, stain the cellular DNA with a PI solution.

• Flow Cytometry: Analyze the cells on a flow cytometer, measuring the fluorescence intensity of the PI, which is proportional to the DNA content.

• Data Analysis: Generate a histogram of DNA content. Cells in G0/G1 phase will have 2n DNA content, cells in G2/M will have 4n DNA content, and cells in S phase will have an intermediate amount. A sub-G1 peak can also indicate apoptotic cells with fragmented DNA.

Expected Outcome: Treatment with the compound should result in a significant increase in the percentage of cells in the G2/M phase of the cell cycle in HR-deficient cells, indicative of a DNA damage-induced checkpoint arrest.[8]

In Vivo Efficacy: Xenograft Tumor Models

Rationale: The ultimate validation of an anticancer agent's mechanism is its ability to inhibit tumor growth in a living organism. A mouse xenograft model using an HR-deficient human cancer cell line is the standard preclinical model for evaluating PARP inhibitors.[8]

Experimental Protocol: MDA-MB-436 Xenograft Model

• Animal Model: Use immunodeficient mice (e.g., NOD/SCID or nude mice).

• Tumor Implantation: Subcutaneously implant BRCA1-mutant MDA-MB-436 cells into the flank of each mouse.

• Tumor Growth and Grouping: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize the mice into treatment groups (e.g., vehicle control, positive control like Olaparib, and different dose levels of the test compound).

• Dosing: Administer the compounds orally or via intraperitoneal injection on a predetermined schedule (e.g., daily for 21 days).

• Monitoring: Monitor the tumor volume (using calipers) and the body weight of the mice regularly throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot for PAR levels to confirm target engagement in vivo).

Expected Outcome: The compound should demonstrate significant, dose-dependent anti-tumor activity, as measured by a reduction in tumor growth rate and final tumor volume, compared to the vehicle control group. The efficacy should be comparable to or better than the positive control.

Conclusion

The in-depth technical guide presented here outlines a robust, evidence-based approach to elucidating the mechanism of action for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione. By postulating PARP-1 inhibition as the primary mechanism, we can leverage the well-established principle of synthetic lethality to design a series of definitive experiments. Successful validation through biochemical and cellular assays, culminating in demonstrated efficacy in preclinical in vivo models, would provide strong evidence for its classification as a novel PARP-1 inhibitor and warrant further investigation as a potential targeted therapy for cancers with deficiencies in the homologous recombination DNA repair pathway.

References

• Bio-protocol. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• Bio-protocol. Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. [Link]

• East Carolina University. Annexin V Stain Protocol | Flow Cytometry Core. [Link]

• Assay Genie. Flow Cytometry Protocol | 10 Hints & Tips. [Link]

• UT Health San Antonio. Cell Cycle Protocol - Flow Cytometry. [Link]

• National Institutes of Health. Assaying cell cycle status using flow cytometry. [Link]

• National Institutes of Health. Small-molecule collection and high-throughput colorimetric assay to identify PARP1 inhibitors. [Link]

• AACR Journals. Abstract 691: In vitro and in vivo characterization of selective orally available Parp-1 inhibitors with demonstrated antitumor efficacy in BRCA negative cancer models. [Link]

• National Institutes of Health. PARP inhibitors: its role in treatment of cancer. [Link]

• Bentham Science. The Synthesis, Anticancer Activity, Structure-Activity Relationships and Molecular Modelling Studies of Novel Isoindole-1,3(2H)-dione Compounds Containing Different Functional Groups. [Link]

• Frontiers. A Novel PARP Inhibitor YHP-836 For the Treatment of BRCA-Deficiency Cancers. [Link]

• ResearchGate. Four current models of PARP inhibitor-induced cancer cell killing. [Link]

• bioRxiv. Identification of a new inhibitor of Ran GTPase with potential therapeutic value in epithelial ovarian cancer. [Link]

• BPS Bioscience. PARP1 Olaparib Competitive Inhibitor Assay Kit. [Link]

• BMG LABTECH. PARP assay for inhibitors. [Link]

• National Institutes of Health. 4-Nitro-2-(4-nitro-phenyl)-isoindole-1,3-dione - PubChem. [Link]

• National Institutes of Health. Novel Isoindolinone-Containing PARP Inhibitors: Synthesis and Therapeutic Applications in CNS Cancer Treatment. [Link]

• ACG Publications. Synthesis and optical properties of some isoindole-1,3-dione compounds. [Link]

• National Library of Medicine. Novel hybrid isoindole-1,3(2H)-dione compounds containing a 1H-tetrazole moiety: Synthesis, biological evaluation, and molecular docking studies. [Link]

• National Library of Medicine. Structure-based design of isoindoline-1,3-diones and 2,3-dihydrophthalazine-1,4-diones as novel B-Raf inhibitors. [Link]

• MDPI. A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. [Link]

• National Institutes of Health. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. [Link]

• MDPI. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. [Link]

• ResearchGate. Synthesis of Some New Isoindoline-1,3-dione Based Heterocycles. [Link]

• YouTube. PARP-inhibitors: A New Generation of Cancer Drugs. [Link]

• ResearchGate. (A) Dose-response curves of compound 1–3 and olaparib for PARP-1.... [Link]

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Unveiling the Biological Potential of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione: A Technical Guide for Drug Discovery Professionals

Foreword: Navigating the Landscape of Privileged Scaffolds

In the dynamic arena of drug discovery, the identification and exploration of "privileged scaffolds" – molecular frameworks that exhibit binding affinity to multiple biological targets – represent a cornerstone of efficient therapeutic development. The 1H-isoindole-1,3(2H)-dione, or phthalimide, core is a quintessential example of such a scaffold, with a rich history of yielding compounds with a wide array of biological activities. This technical guide delves into the specific, yet largely uncharted, biological potential of a distinct derivative: 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione .

While direct and extensive biological data for this particular molecule remains nascent in publicly available literature, this guide serves as a comprehensive, predictive, and methodological resource for researchers, scientists, and drug development professionals. By leveraging structure-activity relationships gleaned from closely related analogues and providing detailed experimental protocols, we aim to equip you with the foundational knowledge and practical tools to unlock the therapeutic promise of this intriguing compound. Our focus will be on three primary areas of predicted activity, based on the broader isoindole-1,3-dione class: antiproliferative, anti-inflammatory, and enzymatic inhibition .

Section 1: The Molecule in Focus - Synthesis and Physicochemical Rationale

The structural architecture of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, with its electron-withdrawing nitro group and the heteroaromatic pyridinyl substituent, suggests a unique electronic and conformational profile that may drive its biological interactions.

Synthetic Pathway: A Robust and Adaptable Protocol

The synthesis of N-substituted isoindole-1,3-diones is a well-established process, typically involving the condensation of a phthalic anhydride derivative with a primary amine. For our target compound, the reaction proceeds between 4-nitrophthalic anhydride and 2-aminopyridine.

Experimental Protocol: Synthesis of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

Materials:

• 4-Nitrophthalic anhydride

• 2-Aminopyridine

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stir bar

• Buchner funnel and filter paper

• Crystallization dish

Procedure:

• In a round-bottom flask equipped with a stir bar and reflux condenser, combine equimolar amounts of 4-nitrophthalic anhydride and 2-aminopyridine in glacial acetic acid.

• Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically after several hours), allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water to precipitate the product.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crude product with cold water to remove any residual acetic acid and unreacted starting materials.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the purified 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione.

• Dry the purified product under vacuum.

Causality Behind Experimental Choices:

• Glacial Acetic Acid: Serves as a solvent that facilitates the dissolution of the reactants and acts as a catalyst for the condensation reaction.

• Reflux: Provides the necessary thermal energy to overcome the activation barrier of the reaction, ensuring a reasonable reaction rate.

• Precipitation in Water: The product is typically insoluble in water, allowing for its separation from the water-soluble acetic acid and any unreacted starting materials.

• Recrystallization: A crucial step for purification, removing impurities and yielding a product of high purity suitable for biological testing.

Structure-Activity Relationship (SAR) Insights

The isoindole-1,3-dione scaffold is known for its diverse biological activities, which are significantly influenced by the nature of the substituents on the phthalimide ring and the N-substituent.

• The Isoindole-1,3-dione Core: This planar, hydrophobic moiety can engage in π-π stacking and hydrophobic interactions with biological targets.

• The 4-Nitro Group: The strong electron-withdrawing nature of the nitro group can modulate the electronic properties of the entire molecule, potentially influencing its binding affinity and reactivity.

• The 2-Pyridinyl Substituent: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, providing an additional point of interaction with target proteins. The aromaticity of the pyridine ring also allows for potential π-π interactions.

Section 2: Predicted Biological Activities and Mechanistic Hypotheses

Based on the activities of structurally related compounds, we can hypothesize several potential biological activities for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione.

Antiproliferative Activity

Numerous isoindole-1,3-dione derivatives have demonstrated cytotoxic effects against various cancer cell lines.[1][2] The mechanism of action is often multifactorial, potentially involving the inhibition of key enzymes in cancer cell proliferation or the induction of apoptosis.

Hypothesized Signaling Pathway: Induction of Apoptosis

Caption: Predicted apoptotic pathway induced by the target compound.

Anti-inflammatory Activity: Cyclooxygenase (COX) Inhibition

The anti-inflammatory properties of several isoindole-1,3-dione derivatives have been attributed to their ability to inhibit cyclooxygenase (COX) enzymes.[3][4] COX-1 and COX-2 are key enzymes in the biosynthesis of prostaglandins, which are potent inflammatory mediators.

Hypothesized Mechanism: COX Enzyme Inhibition

Caption: Predicted mechanism of anti-inflammatory action via COX inhibition.

Enzymatic Inhibition: Acetylcholinesterase (AChE)

Derivatives of isoindoline-1,3-dione have been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[5] Inhibition of AChE is a key therapeutic strategy for Alzheimer's disease.

Section 3: Experimental Evaluation - Protocols for Biological Screening

To validate the predicted biological activities, a series of well-established in vitro assays are recommended.

Antiproliferative Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Experimental Protocol: MTT Cytotoxicity Assay

Materials:

• Target compound stock solution (in DMSO)

• Cancer cell lines (e.g., HeLa, A549, C6)[1]

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the target compound in complete culture medium.

• Remove the existing medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control (a known cytotoxic agent).

• Incubate the plate for 24-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[1]

Anti-inflammatory Activity: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of COX-1 and COX-2.[3]

Experimental Protocol: COX Inhibition Assay

Materials:

• Target compound stock solution (in DMSO)

• COX-1 and COX-2 enzymes

• Heme

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., TMPD)

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• 96-well plate

• Microplate reader

Procedure:

• In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Add various concentrations of the target compound or a reference inhibitor (e.g., indomethacin) to the wells. Include a vehicle control.

• Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the colorimetric substrate followed by arachidonic acid to all wells.

• Immediately measure the absorbance at the appropriate wavelength (e.g., 590 nm) kinetically for 5-10 minutes.

• Calculate the rate of reaction for each well and determine the percent inhibition for each concentration of the target compound relative to the vehicle control.

• Calculate the IC50 values for both COX-1 and COX-2 to determine the compound's potency and selectivity.

Acetylcholinesterase Inhibition: Ellman's Method

Ellman's method is a widely used, simple, and rapid colorimetric assay to measure AChE activity.[2][6]

Experimental Protocol: Acetylcholinesterase Inhibition Assay

Materials:

• Target compound stock solution (in DMSO)

• Acetylcholinesterase (AChE) enzyme solution

• Acetylthiocholine iodide (ATCI) substrate solution

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) solution

• Phosphate buffer (pH 8.0)

• 96-well plate

• Microplate reader

Procedure:

• In a 96-well plate, add phosphate buffer to all wells.

• Add various dilutions of the target compound to the test wells. For the positive control (no inhibition), add buffer with the same percentage of DMSO.

• Add the AChE enzyme solution to all wells except the blank. Pre-incubate for a short period.

• Add the DTNB solution to all wells.

• Initiate the enzymatic reaction by adding the ATCI substrate solution to all wells.

• Immediately measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes.

• Calculate the rate of reaction (ΔAbs/min) for each well.

• Calculate the percentage of AChE inhibition for each concentration of the target compound using the formula: % Inhibition = [ (Rate of Control - Rate of Test) / Rate of Control ] x 100.

• Determine the IC50 value.

Section 4: Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Predicted Biological Activity Data for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

Biological Target/Assay	Predicted Outcome	Rationale
Antiproliferative Activity
HeLa (Cervical Cancer)	Potential Cytotoxicity	General activity of the isoindole-1,3-dione scaffold against cancer cell lines.
A549 (Lung Cancer)	Potential Cytotoxicity	General activity of the isoindole-1,3-dione scaffold against cancer cell lines.
C6 (Glioma)	Potential Cytotoxicity	General activity of the isoindole-1,3-dione scaffold against cancer cell lines.
Anti-inflammatory Activity
COX-1 Inhibition (IC50)	Potential Inhibition	Structural similarities to known COX inhibitors within the isoindole-1,3-dione class.
COX-2 Inhibition (IC50)	Potential Inhibition	Structural similarities to known COX inhibitors within the isoindole-1,3-dione class.
Enzymatic Inhibition
Acetylcholinesterase (IC50)	Potential Inhibition	Presence of a nitrogen-containing heterocycle, a common feature in some AChE inhibitors.

Section 5: Concluding Remarks and Future Directions

This technical guide provides a predictive framework and a practical starting point for investigating the biological activity of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione. The inherent value of the isoindole-1,3-dione scaffold, combined with the unique electronic and structural features of this specific derivative, makes it a compelling candidate for further exploration in drug discovery programs.

The provided protocols are robust and widely accepted methodologies that will yield reliable and reproducible data. The successful validation of the predicted activities will pave the way for further preclinical development, including in vivo efficacy studies, pharmacokinetic and toxicological profiling, and lead optimization efforts. The journey from a privileged scaffold to a novel therapeutic agent is a challenging yet rewarding one, and this guide is intended to be a valuable companion on that path.

References

• Karaküçük, A., et al. (2020). Evaluation of Cytotoxic Potentials of Some Isoindole-1, 3-Dione Derivatives on HeLa, C6 and A549 Cancer Cell Lines. PubMed.
• Radwan, M. A. A., et al. (2020). Synthesis and Evaluation of Novel Isoindoline-1,3-dione Derivatives as Anticancer Agents.
• Więckowska, A., et al. (2022). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. PMC.
• Sankhe, S., & Chindarkar, N. (2021). Synthesis, Characterization and Preliminary Biological Evaluation of New 3 and 4-nitro Isoindoline-1, 3-dione/phthalimide Analogues.
• Krzyżak, E., et al. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. PMC.

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved February 25, 2026, from [Link]

• Bio-protocol. (n.d.). Acetylcholinesterase Inhibition Assay. Retrieved February 25, 2026, from [Link]

• Kučera, T., et al. (2011). Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. PMC.
• Al-Hourani, B. J., et al. (2012). Non-selective inhibition of cyclooxygenase enzymes by aminoacetylenic isoindoline 1,3-diones. PubMed.

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• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Synthesis and Characterization of 4-Nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione Derivatives

Topic: Synthesis and characterization of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione derivatives Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione scaffold represents a critical intermediate in medicinal chemistry, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This guide details the robust synthesis, purification, and characterization of this specific N-substituted phthalimide derivative.[1] By leveraging the electronic properties of the 4-nitro group and the pharmacological relevance of the 2-pyridyl moiety, researchers can access a versatile library of bioactive compounds. This document provides a self-validating protocol for the parent compound and strategies for downstream derivatization.

Introduction & Retrosynthetic Analysis

The target molecule, 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (often referred to as N-(2-pyridyl)-4-nitrophthalimide), combines a redox-active nitro group with a pyridine pharmacophore.

Structural Significance

• Nitro Group (C4-position): Acts as a strong electron-withdrawing group (EWG), influencing the electrophilicity of the imide carbonyls and serving as a "handle" for further functionalization (e.g., reduction to amine).

• Pyridine Ring: A common bioisostere in drug design, improving water solubility and hydrogen bonding potential compared to a phenyl ring.

• Isoindoline-1,3-dione Core: A privileged scaffold known to intercalate DNA and inhibit enzymes like COX-2 and TNF-

  .

Retrosynthesis

The most efficient disconnection is at the imide nitrogen. The synthesis relies on the condensation of 4-nitrophthalic anhydride with 2-aminopyridine .

Figure 1: Retrosynthetic analysis showing the disconnection to commercially available starting materials.

Experimental Protocol: Synthesis of the Core Scaffold

Materials & Reagents[2][3]

• 4-Nitrophthalic anhydride (CAS: 5466-84-2): 1.0 eq.[2] (e.g., 1.93 g)

• 2-Aminopyridine (CAS: 504-29-0): 1.0 eq. (e.g., 0.94 g)

• Glacial Acetic Acid (AcOH): Solvent and catalyst (approx. 10-15 mL per gram of reactant).

• Ethanol/Chloroform: For recrystallization.

Method A: Conventional Reflux (Recommended)

This method is preferred for its scalability and reproducibility. The acetic acid acts as both solvent and acid catalyst to promote ring closure of the intermediate amic acid.

Step-by-Step Procedure:

• Charge: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-nitrophthalic anhydride (10 mmol) in 20 mL of glacial acetic acid.

• Addition: Add 2-aminopyridine (10 mmol) in a single portion. The solution may warm slightly due to the initial formation of the amic acid.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 118°C) for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC (Ethyl Acetate:Hexane, 3:7). The starting anhydride spot should disappear.

• Cooling: Allow the reaction mixture to cool to room temperature. A precipitate often forms upon cooling.

• Precipitation: Pour the cooled mixture into 100 mL of ice-cold water with vigorous stirring. This ensures complete precipitation of the imide.

• Filtration: Filter the solid using a Buchner funnel. Wash the cake with cold water (3 x 20 mL) to remove residual acetic acid.

• Purification: Recrystallize the crude solid from ethanol or an ethanol/DMF mixture to yield the pure product as pale yellow/off-white crystals.

Method B: Microwave-Assisted Synthesis (Green Alternative)

For high-throughput library generation, microwave irradiation reduces reaction time significantly.

• Conditions: Mix reactants in a minimal amount of DMF or AcOH. Irradiate at 150°C for 5–10 minutes.

• Advantage: Higher yields (often >85%) and reduced solvent waste.

Workup and Characterization Logic

Purification Workflow

The following diagram illustrates the logic for isolating the pure compound, ensuring removal of unreacted amine and amic acid intermediates.

Figure 2: Purification workflow ensuring removal of water-soluble impurities and uncyclized intermediates.

Characterization Data

The identity of the compound must be validated using spectroscopic methods.[1] Below are the expected signals and the structural reasons for them.

Technique	Expected Signal / Value	Structural Assignment / Causality
Physical State	Yellow to brownish crystalline solid	Nitro compounds often exhibit yellow coloration due to conjugation.
Melting Point	210–230°C (Range depends on isomer purity)	High melting point indicates a stable, planar bicyclic aromatic system.
FT-IR	1780 cm⁻¹ (weak), 1720 cm⁻¹ (strong)	Asymmetric and symmetric C=O stretching of the imide ring.[3]
FT-IR	1530 cm⁻¹, 1350 cm⁻¹	Asymmetric and symmetric NO₂ stretching vibrations.
¹H NMR	8.5–8.7 (d/s, 1H)	Proton adjacent to NO₂ (deshielded by EWG).
¹H NMR	7.4–8.0 (m, Pyridine protons)	Characteristic splitting pattern of 2-substituted pyridine (ABCD system).
¹³C NMR	165–167 ppm	Carbonyl carbons (C=O) of the imide.[4]
MS (ESI)	[M+H]⁺ ≈ 270.05	Molecular weight confirmation (C₁₃H₇N₃O₄).

Critical Quality Attribute (CQA): In the ¹H NMR, the absence of a broad singlet around 10–13 ppm confirms the absence of the intermediate amic acid (COOH/NH protons). If this peak exists, cyclization is incomplete; reflux longer with fresh acetic acid.

Derivatization Strategies

The 4-nitro group serves as a versatile handle for creating a library of bioactive molecules.[5]

Reduction to Amine

The nitro group can be reduced to an amino group (-NH₂) to increase solubility or allow for amide coupling.

• Reagents: H₂/Pd-C (Catalytic Hydrogenation) or Fe/HCl (Bechamp Reduction).

• Product: 4-amino-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione.

• Utility: The resulting amine is highly fluorescent and can be used as a fluorescent probe or coupled with acyl chlorides.

Schiff Base Formation

Reaction of the reduced 4-amino derivative with aromatic aldehydes yields Schiff bases (azomethines).

• Protocol: Reflux 4-amino derivative with substituted benzaldehydes in ethanol with catalytic glacial acetic acid.

• Application: Schiff bases of phthalimides have shown enhanced antimicrobial activity against S. aureus and E. coli [1].

Biological Relevance & Applications

The 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione scaffold is not merely a synthetic intermediate; it possesses intrinsic biological activity.[5]

• Antimicrobial Activity: The electron-deficient phthalimide ring can interact with bacterial enzymes. The nitro group acts as a toxicophore, potentially undergoing enzymatic reduction within bacteria to form reactive nitroso intermediates that damage DNA [2].

• Anti-inflammatory: Phthalimide analogues (related to thalidomide) are known inhibitors of TNF-

  production. The pyridine ring enhances bioavailability compared to the phenyl analogue.

• Cyclooxygenase (COX) Inhibition: Structural similarity to known COX-2 inhibitors allows these derivatives to dock into the COX active site, with the pyridine nitrogen potentially accepting a hydrogen bond from Arg120 [3].

References

• Synthesis, characterization and antimicrobial activity of some novel isoindole-1,3-dione derivatives. Source: Der Pharma Chemica URL:[Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Source: PubMed (NIH) URL:[Link]

• A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase. Source: PubMed Central (PMC) URL:[Link]

• Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents. Source: Hilaris Publisher URL:[Link][6][4]

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• 6. rsc.org [rsc.org]

Literature review on the synthesis of isoindole-1,3-dione compounds

An In-Depth Technical Guide to the Synthesis of Isoindole-1,3-dione Compounds

Abstract

Isoindole-1,3-diones, commonly known as phthalimides, are a cornerstone class of N-heterocyclic compounds. Their rigid, planar structure and versatile chemical handles have established them as privileged scaffolds in medicinal chemistry, materials science, and synthetic organic chemistry.[1][2][3] Phthalimide derivatives exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3][4] Furthermore, the phthalimide group serves as a critical synthon, most famously as a masked primary amine equivalent in the Gabriel synthesis.[5][6][7] This guide provides a comprehensive review of the principal synthetic methodologies for constructing the isoindole-1,3-dione core, from time-honored classical procedures to modern, high-efficiency catalytic and microwave-assisted protocols. We will delve into the mechanistic underpinnings of these transformations, provide field-tested experimental protocols, and offer a comparative analysis to guide researchers in selecting the optimal synthetic strategy.

Introduction: The Significance of the Isoindole-1,3-dione Scaffold

The isoindole-1,3-dione framework is characterized by a benzene ring fused to a five-membered imide ring. This structure is not only a key component in marketable drugs like the multiple myeloma treatment Lenalidomide but is also foundational in the development of novel dyes, polymers, and agrochemicals.[1][8][9] The core's synthetic accessibility and chemical stability make it an ideal starting point for complex molecular architectures.

The N-H proton of the parent phthalimide is notably acidic (pKa ≈ 8.3) due to the electron-withdrawing effect of the two adjacent carbonyl groups, which stabilize the resulting conjugate base via resonance.[5][10] This acidity is the linchpin of its utility in the Gabriel synthesis, allowing for facile deprotonation and subsequent N-alkylation. The primary focus of this guide is the formation of the imide ring itself to generate N-substituted isoindole-1,3-diones, which are the most common and synthetically useful derivatives.

Foundational Synthetic Strategies

The most direct and widely practiced methods for synthesizing isoindole-1,3-diones involve the condensation of phthalic acid derivatives with primary amines.

Direct Condensation of Phthalic Anhydride with Primary Amines

This is the most atom-economical and straightforward approach for preparing N-substituted phthalimides.[11][12] The reaction proceeds via a two-step mechanism: (1) nucleophilic attack of the primary amine on one of the carbonyl carbons of phthalic anhydride to form a phthalamic acid intermediate, followed by (2) an intramolecular cyclization-dehydration to form the stable imide ring.[13]

Causality Behind Experimental Choices:

• High Temperature: The dehydration step requires significant thermal energy to overcome the activation barrier for ring closure and elimination of water. Reactions are typically run at reflux in a high-boiling solvent.[14]

• Solvent: Glacial acetic acid is a common solvent as it is polar, effectively solubilizes the reactants, and its acidic nature may catalyze the dehydration step.[14] However, for simpler substrates, the reaction can sometimes be performed neat (solvent-free) by simply heating the two reactants together.

Protocol 2.1.1: Conventional Synthesis of 2-phenylisoindole-1,3-dione

This protocol describes a standard laboratory procedure for the synthesis of an N-aryl phthalimide.

Materials:

• Phthalic anhydride (1.0 eq)

• Aniline (1.0 eq)

• Glacial acetic acid

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add phthalic anhydride and an equimolar amount of aniline.

• Add glacial acetic acid to provide a stirrable slurry (approx. 3-5 mL per gram of phthalic anhydride).

• Heat the mixture to reflux (approx. 118 °C) with stirring for 1-2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Allow the reaction mixture to cool to room temperature. The product will often crystallize directly from the solution.

• Pour the cooled mixture into a beaker of cold water to precipitate the remaining product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure 2-phenylisoindole-1,3-dione.

The Gabriel Synthesis: N-Alkylation of Phthalimide

While the Gabriel Synthesis is primarily a method for preparing primary amines, its first key step is the synthesis of an N-alkylated isoindole-1,3-dione.[5][6] This method is ideal when the target amine's corresponding alkyl halide is readily available, but the amine itself is not.

The process involves two main stages:

• Deprotonation: Phthalimide is deprotonated with a base, typically potassium hydroxide (KOH), to form potassium phthalimide, a potent nitrogen nucleophile.[7][10]

• Nucleophilic Substitution: The phthalimide anion attacks a primary alkyl halide in a classic SN2 reaction to form the N-alkylphthalimide intermediate.[6][7]

Causality Behind Experimental Choices:

• Base: KOH is effective and inexpensive for deprotonating phthalimide.[10] Stronger, non-hydroxide bases like potassium hydride (KH) can also be used, especially in aprotic solvents.[5]

• Substrate Scope: The reaction is highly reliable for primary alkyl halides. It generally fails for secondary halides due to steric hindrance, and does not work for aryl halides, which are unreactive toward SN2 substitution.[6]

Modern High-Efficiency Methodologies

Advances in chemical technology have led to methods that dramatically improve the efficiency, speed, and environmental footprint of isoindole-1,3-dione synthesis.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, offering significant advantages over conventional heating. By directly coupling with polar molecules, microwaves provide rapid and uniform heating, often leading to drastically reduced reaction times and improved yields.[15][16][17]

For the synthesis of phthalimides, microwave-assisted condensation of phthalic anhydride and amines can reduce reaction times from several hours to mere minutes.[16][18][19]

// Nodes Start [label="Reactants:\nPhthalic Anhydride\n+ Primary Amine", fillcolor="#FBBC05", fontcolor="#202124"]; Conv [label="Conventional Heating\n(Oil Bath / Mantle)", fillcolor="#F1F3F4", fontcolor="#202124"]; MW [label="Microwave Irradiation", fillcolor="#F1F3F4", fontcolor="#202124"]; Conv_Details [label="• Solvent (e.g., Acetic Acid)\n• Time: 1-4 hours\n• Bulk Heating", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; MW_Details [label="• Solvent-free or minimal solvent\n• Time: 3-15 minutes\n• Direct Molecular Heating", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="Product:\nN-Substituted\nIsoindole-1,3-dione", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Conv; Start -> MW; Conv -> Conv_Details [style=dashed, arrowhead=none]; MW -> MW_Details [style=dashed, arrowhead=none]; Conv -> Product; MW -> Product; } dotedot Caption: Workflow comparison of conventional vs. microwave synthesis.

Protocol 3.1.1: Microwave-Assisted Synthesis of 2-(4-methoxyphenyl)isoindole-1,3-dione

This protocol demonstrates a rapid, solvent-free microwave synthesis.

Materials:

• Phthalic anhydride (1.0 eq)

• p-Anisidine (4-methoxyaniline) (1.0 eq)

Procedure:

• In a 10 mL microwave reaction vial, combine phthalic anhydride and p-anisidine.

• Seal the vial with a cap.

• Place the vial in a scientific microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 180 °C) for 5-10 minutes. The reaction progress can be monitored by holding at temperature and checking with TLC.

• After the reaction is complete, allow the vial to cool to a safe temperature.

• Dissolve the resulting solid in a suitable solvent like dichloromethane or ethyl acetate.

• Purify the product via column chromatography or recrystallization as needed.

Catalytic Approaches

To circumvent the often harsh conditions (high temperatures) of traditional methods, various catalytic systems have been developed. These approaches offer milder reaction conditions and, in some cases, novel reactivity.

• Lewis Acid Catalysis: Catalysts like TaCl₅-silica gel can facilitate the condensation of anhydrides with amines under microwave irradiation and solvent-free conditions, enhancing the reaction rate.[11]

• Transition Metal Catalysis: Palladium and Rhodium catalysts have been employed to construct the phthalimide ring from different starting materials, such as the cyclization of isocyanates with benzoic acids or the carbonylative cyclization of aromatic amides.[8][9] These methods are particularly valuable for creating highly functionalized or complex phthalimide derivatives.

• Organocatalysis: N-Heterocyclic Carbenes (NHCs) have been used to catalyze the atroposelective synthesis of N-aryl phthalimides under mild conditions, providing a route to chiral molecules that are otherwise difficult to access.[9]

Comparative Analysis of Synthetic Routes

The choice of synthetic method depends on factors such as available equipment, substrate scope, desired purity, and scale.

Method	Conditions	Typical Yields	Advantages	Disadvantages
Conventional Condensation	High temp (120-200 °C), 1-4 h, often with solvent (e.g., AcOH).[14]	70-95%	Simple, inexpensive, robust, scalable.	High energy consumption, long reaction times, sometimes harsh conditions.
Gabriel N-Alkylation	Base (KOH), solvent (DMF), 50-100 °C, 2-12 h.	80-95%	Excellent for primary alkyl halides, avoids over-alkylation.[6][20]	Limited to primary halides, requires pre-formed phthalimide.[6]
Microwave-Assisted	High temp (150-200 °C), 3-20 min, often solvent-free.[15][19]	75-95%	Extremely fast, high yields, energy efficient, enables high-throughput synthesis.[16][18]	Requires specialized microwave reactor, potential for pressure buildup.
Catalytic Methods	Varies (mild to moderate temp), catalyst loading (1-10 mol%).	60-98%	Mild conditions, high functional group tolerance, access to unique structures (e.g., chiral).[9]	Catalyst cost/availability, may require inert atmosphere, optimization needed.

Conclusion and Future Outlook

The synthesis of isoindole-1,3-diones is a mature field with a rich history, yet it continues to evolve. The direct condensation of phthalic anhydride with primary amines remains the workhorse method for many applications due to its simplicity and cost-effectiveness. However, for applications in drug discovery and materials science, where speed, efficiency, and access to complex derivatives are paramount, modern methods offer undeniable advantages.

Microwave-assisted synthesis has proven to be a transformative technology, drastically accelerating reaction discovery and optimization.[16] The future will likely see further development in catalytic systems, particularly those that enable the synthesis of enantiomerically pure phthalimides or allow for late-stage functionalization of complex molecules under increasingly mild and sustainable conditions. The continued exploration of novel catalytic cycles and energy sources will ensure that the synthesis of these vital chemical scaffolds remains an exciting and impactful area of research.

References

• 15

• [Conventional vs. Microwave- or Mechanically-Assisted Synthesis of Dihomooxacalix[6]arene Phthalimides: NMR, X-ray and Photophysical Analysis §. (n.d.). PubMed Central.]()

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• 3. Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. media.neliti.com [media.neliti.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
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• 9. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phthalimide: Structure, Properties, Preparation, Uses & Reactions [vedantu.com]
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• 16. Conventional vs. Microwave- or Mechanically-Assisted Synthesis of Dihomooxacalix[4]arene Phthalimides: NMR, X-ray and Photophysical Analysis § - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Synthesis Protocol for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione: An Application Note for Researchers

Abstract

This comprehensive application note provides a detailed, robust, and scientifically-grounded protocol for the synthesis of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, a key intermediate in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering not just a step-by-step guide but also the scientific rationale behind the procedural choices. The synthesis is based on the classical and efficient condensation reaction between 4-nitrophthalic anhydride and 2-aminopyridine. This guide includes protocols for the preparation of the starting material, the main synthesis, purification, and characterization of the final product, ensuring a self-validating and reproducible workflow.

Introduction: The Significance of N-Aryl Phthalimides

N-substituted phthalimides, such as 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, are a class of compounds with significant interest across various scientific disciplines. The phthalimide moiety is a privileged scaffold in medicinal chemistry, appearing in compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and immunomodulatory properties. The incorporation of a nitro group and a pyridinyl substituent can further modulate the electronic and steric properties of the molecule, making it a versatile building block for the synthesis of novel therapeutic agents and functional materials.

The synthesis of N-substituted phthalimides is most commonly achieved through the condensation of a primary amine with a phthalic anhydride derivative. This reaction proceeds via a two-step mechanism: the initial nucleophilic attack of the amine on one of the carbonyl carbons of the anhydride to form a phthalamic acid intermediate, followed by an intramolecular cyclization with the elimination of a water molecule to form the imide ring. The choice of reaction conditions, particularly the solvent and temperature, is crucial for driving the reaction to completion and ensuring high yields and purity of the desired product.

Reaction Scheme and Mechanism

The overall synthesis is a two-step process, starting from the preparation of 4-nitrophthalic anhydride, followed by its reaction with 2-aminopyridine.

Synthesis of 4-Nitrophthalic Anhydride

4-Nitrophthalic anhydride can be synthesized by the dehydration of 4-nitrophthalic acid using a dehydrating agent such as acetic anhydride.

---

Reaction:

4-Nitrophthalic acid + Acetic Anhydride → 4-Nitrophthalic Anhydride + 2 Acetic Acid

Synthesis of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

The target molecule is synthesized by the condensation of 4-nitrophthalic anhydride with 2-aminopyridine in a suitable solvent, typically glacial acetic acid.

---

Reaction:

4-Nitrophthalic Anhydride + 2-Aminopyridine → 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione + Water

Experimental Protocols

Materials and Equipment

Reagent	Grade	Supplier
4-Nitrophthalic acid	≥98%	Commercially Available
Acetic anhydride	≥99%	Commercially Available
2-Aminopyridine	≥99%	Commercially Available
Glacial Acetic Acid	ACS Grade	Commercially Available
Ethanol	95% or Absolute	Commercially Available
Deionized Water	In-house

Equipment

Round-bottom flasks (various sizes)

Reflux condenser

Magnetic stirrer with heating mantle

Buchner funnel and filter flask

Beakers and Erlenmeyer flasks

Rotary evaporator

Melting point apparatus

IR Spectrometer

NMR Spectrometer

Protocol 1: Synthesis of 4-Nitrophthalic Anhydride

This protocol is adapted from established methods for the dehydration of dicarboxylic acids.[1][2]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrophthalic acid (21.1 g, 0.1 mol).

• Addition of Reagent: To the flask, add acetic anhydride (50.0 g, 0.49 mol).

• Reaction: Heat the mixture to reflux with stirring for 6 hours.

• Work-up: After cooling the reaction mixture to room temperature, remove the acetic acid by distillation at atmospheric pressure.

• Purification: Remove the excess acetic anhydride by distillation under reduced pressure (e.g., 15 mmHg) ensuring the flask temperature does not exceed 120°C. The crude 4-nitrophthalic anhydride is obtained as a solid. For higher purity, the crude product can be recrystallized from chloroform.

Protocol 2: Synthesis of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

This protocol is based on general procedures for the synthesis of N-substituted phthalimides.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-nitrophthalic anhydride (1.93 g, 10 mmol) in glacial acetic acid (30 mL).

• Addition of Amine: To the stirred solution, add 2-aminopyridine (0.94 g, 10 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 118°C) and maintain at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After the reaction is complete, cool the mixture to room temperature and pour it slowly into a beaker containing 200 mL of ice-cold water with vigorous stirring.

• Isolation: A precipitate will form. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with copious amounts of cold water to remove any residual acetic acid.

• Drying: Dry the product in a vacuum oven at 60-70°C to a constant weight.

• Recrystallization: For further purification, the crude product can be recrystallized from ethanol.

Characterization

The identity and purity of the synthesized 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione should be confirmed by standard analytical techniques.

Property	Expected Value
Molecular Formula	C₁₃H₇N₃O₄
Molecular Weight	269.22 g/mol
Appearance	Expected to be a crystalline solid (color to be determined)
Melting Point	To be determined experimentally
Solubility	Expected to be soluble in DMSO, DMF; sparingly soluble in ethanol, methanol, and chloroform; insoluble in water.

Expected Spectroscopic Data:

• ¹H NMR (DMSO-d₆, 400 MHz): The spectrum is expected to show signals for the aromatic protons of the nitrophthalimide and pyridinyl rings. The protons on the nitrophthalimide ring will likely appear as a set of multiplets in the range of δ 8.0-8.5 ppm. The protons on the pyridinyl ring are expected to appear in the range of δ 7.5-8.8 ppm.

• ¹³C NMR (DMSO-d₆, 100 MHz): The spectrum should show characteristic peaks for the carbonyl carbons of the imide group around δ 165-170 ppm, in addition to the signals for the aromatic carbons.

• IR (KBr, cm⁻¹): The IR spectrum is expected to show strong characteristic absorption bands for the imide carbonyl groups (symmetric and asymmetric stretching) in the region of 1700-1800 cm⁻¹. Other significant peaks would include those for the C=C and C-N stretching of the aromatic rings, and the N-O stretching of the nitro group.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Reagents:

  • 4-Nitrophthalic acid and 4-nitrophthalic anhydride: These are irritants. Avoid inhalation of dust and contact with skin and eyes.

  • Acetic anhydride: Corrosive and a lachrymator. Handle with extreme care.

  • 2-Aminopyridine: Toxic and an irritant. Avoid contact with skin and eyes and inhalation of dust.

  • Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• Procedure: The reactions involve heating and refluxing. Ensure that the apparatus is securely clamped and that there are no leaks. Use a heating mantle with a temperature controller to avoid overheating.

• Waste Disposal: All chemical waste should be disposed of according to institutional and local regulations.

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Extend the reflux time and monitor the reaction by TLC.
Loss of product during work-up	Ensure the precipitation in water is complete by using ice-cold water and allowing sufficient time for the product to crystallize.
Impure Product	Incomplete removal of starting materials or by-products	Ensure thorough washing of the crude product. Perform recrystallization carefully, using an appropriate solvent and allowing for slow cooling.
Reaction does not proceed	Low reactivity of the amine	Consider using a higher boiling point solvent like DMF, or a catalyst such as a Lewis acid, although for this reaction, it is generally not necessary.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione. By following the detailed steps and adhering to the safety precautions, researchers can confidently prepare this valuable chemical intermediate for their research and development activities. The provided guidelines for characterization will aid in confirming the identity and purity of the final product.

References

• Huntress, E. H.; Shriner, R. L. Org. Synth.1943, 23, 71.
• D'Alelio, G. F. Preparation of aminophthalic anhydrides. US Patent 3,979,416, issued September 7, 1976.
• Der Pharma Chemica, 2011, 3(2): 283-286.

• MDPI. A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. [Link]

• Der Pharma Chemica, 2012, 4(1):198-207.

• PubChem. 4-Nitrophthalimide. [Link]

• PrepChem. Synthesis of 4-nitrophthalic anhydride. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 4-Nitro-2-(4-nitro-phenyl)-isoindole-1,3-dione | C14H7N3O6 | CID 233211 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione in luminescent polymer research

Application Note: 4-Nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione in Stimuli-Responsive Luminescent Polymers

Part 1: Executive Summary & Technical Rationale

4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (CAS: 41406-69-3), hereafter referred to as NP-Py , serves as a critical fluorogenic probe and functional precursor in the development of "smart" luminescent polymers.[1]

Unlike constitutive fluorophores (e.g., Rhodamine), NP-Py is non-fluorescent in its native state due to the strong electron-withdrawing nature of the nitro (–NO₂) group, which quenches emission via Intersystem Crossing (ISC) and suppression of Intramolecular Charge Transfer (ICT).[1] Its primary application in polymer research lies in stimuli-responsive sensing .[1] Upon specific chemical reduction (e.g., by hydrazine, H₂S) or enzymatic activity (nitroreductase), the nitro group is converted to an amino (–NH₂) group.[1] This restores the "push-pull" electronic structure between the electron-donating amine and the electron-accepting phthalimide core, triggering a dramatic "Turn-On" fluorescence.[1]

Key Applications:

• Hydrazine Detection Sensors: Doped into polymer matrices (PMMA, PVC) to create solid-state chemosensors for toxic industrial leaks.[1]

• Hypoxia Imaging: Precursor for polymeric probes detecting low-oxygen environments in biological scaffolds.[1]

• Functional End-Capping: Used to synthesize pyridine-functionalized polyimides for metal-ion coordination (e.g., Eu³⁺ sensitization).[1]

Part 2: Mechanism of Action

The utility of NP-Py relies on the modulation of its electronic states.[1]

• Native State (OFF): The 4-nitro group acts as a potent electron acceptor.[1] Excitation energy is dissipated non-radiatively (thermal relaxation) or via triplet states, resulting in a "dark" molecule.[1]

• Activated State (ON): Reaction with hydrazine (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) reduces the –NO₂ group to –NH₂ (and potentially cyclizes to form a phthalhydrazide derivative depending on conditions). The resulting 4-amino-phthalimide moiety exhibits strong solvatochromic fluorescence (typically Green/Yellow, ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> nm).

DOT Diagram: Sensing Mechanism & Pathway [1]

Caption: Mechanism of fluorescence activation. The polymer matrix stabilizes the probe, allowing selective diffusion of the analyte (Hydrazine) to trigger the fluorogenic reduction.

Part 3: Experimental Protocols

Protocol A: Synthesis of the NP-Py Monomer

Note: While commercially available, in-house synthesis ensures high purity required for optical applications.[1]

Reagents:

• 4-Nitrophthalic anhydride (1.0 eq)[1]

• 2-Aminopyridine (1.1 eq)[1]

• Glacial Acetic Acid (Solvent)[1][2]

Procedure:

• Dissolution: Dissolve 1.93 g (10 mmol) of 4-nitrophthalic anhydride in 20 mL of glacial acetic acid in a round-bottom flask.

• Addition: Add 1.04 g (11 mmol) of 2-aminopyridine slowly with stirring.

• Reflux: Heat the mixture to reflux (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) for 4–6 hours. Monitor by TLC (Silica, 1:1 Hexane/Ethyl Acetate) until the anhydride spot disappears.

• Precipitation: Cool the solution to room temperature. Pour the mixture into 100 mL of ice-cold water. The crude imide will precipitate as a pale yellow/off-white solid.[1]

• Purification: Filter the solid and wash with cold water (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  mL) and cold ethanol ( mL). Recrystallize from ethanol/DMF (9:1) to obtain needle-like crystals.

• Characterization: Verify structure via

  -NMR (DMSO- ) and FT-IR (Look for characteristic imide carbonyl doublets at and ).

Protocol B: Fabrication of Fluorogenic Polymer Sensor Films

Objective: To create a solid-state sensor for detecting hydrazine vapors.

Materials:

• NP-Py (Synthesized in Protocol A)[1]

• Poly(methyl methacrylate) (PMMA) [MW ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  120,000]

• Dichloromethane (DCM) or Chloroform[1]

• Quartz or Glass slides[1]

Step-by-Step:

• Stock Solution Preparation:

  • Solution A (Polymer): Dissolve 500 mg of PMMA in 5 mL of DCM.[1] Vortex until optically clear.[1]

  • Solution B (Probe): Dissolve 5 mg of NP-Py in 1 mL of DCM.

• Doping: Add 100

  L of Solution B into Solution A. Stir for 15 minutes to ensure homogenous distribution. (Final dopant concentration ).

• Film Casting:

  • Method 1 (Spin Coating): Dispense 200 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    L onto a quartz substrate. Spin at 1500 rpm for 30 seconds.

  • Method 2 (Drop Casting): Cast onto a glass slide and allow solvent evaporation in a fume hood for 2 hours.[1]

• Annealing: Dry the films in a vacuum oven at

  for 4 hours to remove residual solvent.

  • QC Check: The resulting film should be transparent and colorless/pale yellow.[1] Under UV light (365 nm), it should be non-fluorescent .[1]

Protocol C: Hydrazine Detection Assay

Setup:

• Fluorescence Spectrophotometer (Excitation: 380 nm).[1]

• Sealed cuvette or gas chamber for films.[1]

Procedure:

• Baseline Scan: Record the emission spectrum (400–700 nm) of the pristine NP-Py/PMMA film.[1] Intensity should be near zero.

• Exposure:

  • Solution Test: Immerse the film in an aqueous solution of Hydrazine (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    M).

  • Vapor Test: Place the film in a sealed chamber containing a vial of hydrazine hydrate for 5–10 minutes.

• Time-Course Measurement: Record emission spectra every 2 minutes.

• Result: A distinct emission peak will emerge at 535 nm (Green) .[1] Plot Intensity (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) vs. Time.

Part 4: Data Presentation & Analysis

Table 1: Optical Properties of NP-Py in Polymer Matrix

State	Absorption	Emission	Quantum Yield ( )	Visual Color (Daylight)	Visual Color (UV 365nm)
Native (NP-Py)	280 nm, 340 nm	N/A (Quenched)	< 0.01	Pale Yellow	Dark / Faint Blue
Reduced (Amine)	390 nm	535 nm	0.45 - 0.60*	Yellow-Orange	Bright Green

*Quantum yield depends heavily on the rigidity of the polymer matrix (PMMA > PVC).

DOT Diagram: Experimental Workflow

Caption: Step-by-step workflow from chemical synthesis to functional sensor application.

Part 5: Troubleshooting & Optimization

• High Background Fluorescence:

  • Cause: Impurities in the monomer (unreacted aminopyridine) or aggregation of the dye.[1]

  • Fix: Recrystallize NP-Py twice.[1] Reduce doping concentration to

    .

• Slow Response Time:

  • Cause: Polymer matrix is too dense, slowing analyte diffusion.[1]

  • Fix: Switch from PMMA to a more permeable matrix like PVC (Polyvinyl chloride) or incorporate a plasticizer (e.g., DOP).[1]

• Lack of Selectivity:

  • Issue: Interference from other amines.[1]

  • Note: Phthalimides are generally specific to strong nucleophiles like hydrazine.[1] Common amines (ammonia, alkylamines) typically do not reduce the nitro group efficiently at room temperature.[1]

References

• Synthesis and Properties of Phthalimide Derivatives

  • Sigma-Aldrich. 4-NITRO-2-(2-PYRIDINYL)-1H-ISOINDOLE-1,3(2H)-DIONE Product Page.[1]

  • (Representative Link for CAS verification).

• Fluorescence Sensing Mechanism (Nitro-to-Amine Reduction)

  • Xu, Z., et al. (2021).[1] "A Nitronaphthalimide Probe for Fluorescence Imaging of Hypoxia in Cancer Cells." PMC / NIH.[1]

• Polyimide and Phthalimide in Luminescent Polymers

  • Wang, H., et al. (2013).[1] "Synthesis and characterization of AB-type monomers and polyimides: a review." Designed Monomers and Polymers.

  • [1]

• Hydrazine Sensing with Phthalimides

  • PubChem Compound Summary for 2-(4-Pyridinylmethyl)-1H-isoindole-1,3(2H)-dione (Analogous Chemistry).

  • [1]

• General Protocol for Polymer Doping

  • RSC Polymer Chemistry.[1] "Amino and nitro substituted 2-amino-1H-benzo[de]isoquinoline-1,3(2H)-diones as versatile photoinitiators."

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. N-(2-Hydroxy­phen­yl)-4-nitro­phthalimide - PMC [pmc.ncbi.nlm.nih.gov]

Experimental setup for studying the optical properties of isoindole-1,3-dione derivatives

Abstract

Isoindole-1,3-dione (phthalimide) derivatives represent a critical scaffold in the development of organic light-emitting diodes (OLEDs), fluorescent sensors, and biological probes.[1][2] Their optical utility stems from a highly tunable electron-deficient core that, when coupled with electron-donating substituents, facilitates strong Intramolecular Charge Transfer (ICT). This guide outlines the rigorous experimental protocols required to characterize these derivatives, focusing on solvatochromic analysis, quantum yield determination, and time-resolved fluorescence.

Introduction & Mechanistic Context

The optical behavior of N-substituted isoindole-1,3-diones is governed by the interplay between the local excited state (LE) and the charge transfer (CT) state.

• Solvatochromism: These derivatives often exhibit large Stokes shifts in polar solvents due to the stabilization of the highly polarized ICT excited state.

• Aggregation: Unlike many planar fluorophores that suffer from Aggregation-Caused Quenching (ACQ), specific twisted isoindole-1,3-dione derivatives can exhibit Aggregation-Induced Emission (AIE), making them valuable for solid-state applications.

General Experimental Workflow

The following diagram illustrates the logical flow from sample preparation to advanced data analysis.

Figure 1: Integrated workflow for the photophysical characterization of phthalimide derivatives.

Protocol: Solvatochromic Shift & Lippert-Mataga Analysis

Objective: To quantify the change in dipole moment (

) between the ground ( ) and excited ( ) states, confirming ICT mechanisms.

Materials

• Solvents: A range of non-polar to polar aprotic solvents (See Table 1). Solvents must be spectroscopic grade to avoid impurity fluorescence.

• Cuvettes: Quartz cuvettes (10 mm path length), 4-sided polished for fluorescence.

Experimental Steps

• Stock Solution: Prepare a

  M stock solution of the derivative in a master solvent (e.g., THF or Dichloromethane).

• Aliquot Preparation: Transfer aliquots to volumetric flasks and evaporate the master solvent (if immiscible) or dilute directly to a final concentration of

  M using the test solvents.

  • Critical Check: Absorbance at

    must be OD to prevent inner-filter effects (re-absorption of emitted light).

• Measurement: Record absorption and emission spectra for all solvents.

• Analysis: Plot the Stokes shift (

  ) against the orientation polarizability ( ).

Data Analysis (Lippert-Mataga Equation)

The slope of the linear plot (

) allows calculation of the dipole moment change: Where:

• : Excited and ground state dipole moments.[3][4]
• : Planck’s constant.
• : Speed of light.
• : Onsager cavity radius (estimated from molecular volume).
• : Orientation polarizability (defined below).

[4]

Table 1: Recommended Solvents for Solvatochromic Study

Solvent	Dielectric Constant ( )	Refractive Index ( )	Orientation Polarizability ( )
Hexane	1.88	1.375	~0.000
Toluene	2.38	1.497	0.013
Chloroform	4.81	1.446	0.148
Ethyl Acetate	6.02	1.372	0.200
Dichloromethane	8.93	1.424	0.217
DMSO	46.7	1.479	0.263
Acetonitrile	37.5	1.344	0.305

Protocol: Relative Fluorescence Quantum Yield ( )

Objective: Determine the efficiency of photon emission relative to a known standard.

Standard Selection

Select a standard with an emission range overlapping the isoindole derivative.

• Coumarin 153 (Green emission,

  in Ethanol).

• Quinine Sulfate (Blue emission,

  in 0.1 M H₂SO₄).

• Rhodamine 6G (Orange/Red emission,

  in Ethanol).

Methodology (Comparative Method)

• Preparation: Prepare 4-5 concentrations of both the sample and the standard.

• Absorbance Check: Ensure absorbance at the excitation wavelength (

  ) is within the range 0.01 – 0.10 OD .

  • Why? This ensures a linear relationship between absorbance and fluorescence intensity.

• Acquisition: Measure the integrated fluorescence intensity (

  ) (area under the emission curve) for all samples.

• Calculation: Plot Integrated Fluorescence Intensity (

  -axis) vs. Absorbance ( -axis). Calculate the gradients ( ).[5]

• : Refractive index of the solvent.[5][6]

• Note: If using the same solvent for sample and standard, the refractive index term cancels out.

Protocol: Time-Correlated Single Photon Counting (TCSPC)

Objective: Measure fluorescence lifetime (

) to distinguish between prompt fluorescence, delayed fluorescence, or phosphorescence.

Instrumentation Setup

The TCSPC setup requires precise synchronization between the excitation source and the detector.

Figure 2: Logic flow for TCSPC lifetime measurement.[7]

Measurement Steps

• IRF Measurement: Measure the Instrument Response Function using a scattering solution (Ludox® silica particles or non-dairy creamer in water) at the excitation wavelength. The IRF represents the shortest time profile the system can resolve.[8]

• Sample Measurement: Measure the sample decay at the emission maximum (

  ).

  • Count Rate: Keep the count rate < 2% of the laser repetition rate to avoid "pulse pile-up" (detecting two photons in one cycle, which skews data to shorter lifetimes).

• Fitting: Deconvolve the measured decay

  from the IRF using a multi-exponential model:
  • : Lifetime components.[9]
  • : Amplitudes (fractional contribution).

• Interpretation:

  • ns: Typical singlet state fluorescence.
  • ns: Potential Thermally Activated Delayed Fluorescence (TADF) or excimer formation (common in stacked phthalimides).

References

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy (3rd ed.). Springer.

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.

• Kamal, A., et al. (2014). Photoinduced intramolecular charge transfer in phthalimide derivatives: Effect of introducing C=C double bond. RSC Advances.

• Tan, A. (2018).[1] Synthesis and optical properties of some isoindole-1,3-dione compounds. Organic Communications, 11(4), 173-181.

• Wahl, M. (2014). Time-Correlated Single Photon Counting. PicoQuant Technical Notes.

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. Three-component assembly of stabilized fluorescent isoindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.uci.edu [chem.uci.edu]
• 6. agilent.com [agilent.com]
• 7. picoquant.com [picoquant.com]
• 8. edinst.com [edinst.com]
• 9. sssc.usask.ca [sssc.usask.ca]

Application Note: High-Performance Liquid Chromatography Analysis of 1H-Isoindole-1,3(2H)-dione (Phthalimide) Derivatives

Executive Summary & Chemical Context[1][2][3][4][5]

The 1H-Isoindole-1,3(2H)-dione scaffold, commonly known as phthalimide, forms the structural core of a critical class of immunomodulatory imide drugs (IMiDs), including Thalidomide , Lenalidomide , and Pomalidomide . While these compounds possess potent anti-angiogenic and anti-inflammatory properties, their analysis is complicated by two primary factors:

• Hydrolytic Instability: The imide ring is susceptible to nucleophilic attack, particularly in neutral to basic aqueous media, leading to ring-opening and the formation of phthalamic acid impurities.

• Chirality: Most bioactive derivatives possess a chiral center at the glutarimide ring (or substituent), necessitating enantioselective separation to monitor racemization, which can occur in vivo and in vitro.

This guide moves beyond standard pharmacopeial monographs to provide a robust, self-validating analytical framework for these derivatives.

Physicochemical Challenges & Mechanistic Logic

The Hydrolysis Trap

The carbonyl carbons of the phthalimide ring are electrophilic. In the presence of hydroxide ions (

) or even water at neutral pH, a nucleophilic attack occurs, cleaving the C-N bond.

• Implication for HPLC: Standard generic gradients using pH 7.0 buffers (e.g., Ammonium Acetate) are forbidden . They will cause on-column degradation, resulting in split peaks, rising baselines, and false impurity profiles.

• The Fix: Mobile phases must be buffered to pH 2.5 – 4.0. At this pH, the carbonyl carbons are less susceptible to nucleophilic attack, and the equilibrium favors the closed ring.

Visualization of Instability

The following diagram illustrates the degradation pathway that the HPLC method must detect and prevent.

Figure 1: Mechanism of base-catalyzed hydrolysis of the phthalimide ring. Analytical methods must suppress this pathway.

Protocol A: Achiral Stability-Indicating RP-HPLC

This protocol is designed for purity profiling and quantifying degradation products (Related Compounds).[1]

Chromatographic System

• Column: C18 (L1) end-capped, high surface area.

  • Recommendation: Waters Symmetry C18 or Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm or 5 µm).

  • Why: High carbon load provides retention for the polar imide core; end-capping reduces silanol interactions with the basic nitrogen of amino-substituted derivatives (e.g., Lenalidomide).

• Detector: UV-Vis / PDA.

  • Wavelength:220 nm (Quantification) and 254 nm (Identification).

  • Logic: Phthalimides have strong absorption at ~220 nm (carbonyl

    ) and ~254 nm (aromatic ). 220 nm offers higher sensitivity for impurities.

• Temperature: 25°C (Strict control required to prevent thermal hydrolysis).

Mobile Phase & Gradient

Buffer Preparation: 10 mM Potassium Phosphate, adjusted to pH 3.0 with Phosphoric Acid.

• Solvent A: Phosphate Buffer pH 3.0

• Solvent B: Acetonitrile (ACN)[2]

Time (min)	% Solvent A (Buffer)	% Solvent B (ACN)	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Polar Impurities)
15.0	40	60	Linear Gradient
20.0	40	60	Wash
21.0	90	10	Re-equilibration

Self-Validating System Suitability (SST)

To ensure the method is "stability-indicating," you must generate the hydrolysis impurity in situ during validation:

• Take a standard aliquot.

• Add 0.1 N NaOH (10% v/v) and let stand for 10 minutes.

• Neutralize with HCl.

• Inject. Requirement: The method must resolve the parent peak from the newly formed "Ring Open" peak (typically elutes earlier due to the free carboxylic acid group). Resolution (Rs) > 2.0.

Protocol B: Chiral Separation (Enantiomeric Purity)

Separating the (S)- and (R)- enantiomers is critical, as their pharmacological activities often differ (e.g., Thalidomide teratogenicity).

Chromatographic System[7][8][9][10][11]

• Column: Immobilized Polysaccharide phases are superior to coated phases for solvent flexibility.

  • Primary Choice:Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA, Lux Amylose-2).

  • Secondary Choice:Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H).

• Mode: Polar Organic Mode (POM) is preferred over Normal Phase for solubility reasons.

Optimized Method (Polar Organic Mode)

• Mobile Phase: Acetonitrile : Methanol : Glacial Acetic Acid : Diethylamine (90 : 10 : 0.1 : 0.05).

  • Role of Additives: Acetic acid suppresses ionization of the glutarimide NH; Diethylamine improves peak shape for amino-derivatives (Lenalidomide).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: 220 nm.[1][3][4]

Workflow Diagram

Figure 2: Decision matrix for selecting the appropriate chromatographic strategy.

Sample Preparation Guidelines

Improper sample preparation is the leading cause of OOS (Out of Specification) results in phthalimide analysis.

• Diluent Selection: Do not use pure water. Use Acetonitrile:Water (50:50) containing 0.1% Phosphoric Acid .

  • Reason: The acid stabilizes the ring during the time the sample sits in the autosampler.

• Autosampler Temperature: Must be set to 4°C .

  • Reason: Hydrolysis kinetics are temperature-dependent. Keeping samples cold effectively pauses degradation.

• Light Protection: Amber glassware is recommended, though phthalimides are generally more stable to light than to pH.

Summary of Key Parameters

Parameter	Achiral (Stability)	Chiral (Enantiomers)
Stationary Phase	C18 (L1)	Amylose/Cellulose (L51/L40)
pH Control	Critical (pH ~3.0)	Controlled via additives (AcOH/DEA)
Mobile Phase	Phosphate Buffer / ACN	Pure MeOH or ACN (Polar Organic)
Key Impurity	Phthalamic Acid (Ring Open)	Distomer (Unwanted Enantiomer)
USP Reference	Thalidomide Monograph [1]	-

References

• United States Pharmacopeia (USP). USP Monograph: Thalidomide.[5] USP-NF. (Requires Subscription, general access via )

• Tóth, G., et al. (2021). Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases.[2] Molecules, 27(1).[2]

• Sim, Y.L., et al. (2007). Kinetic evidence for the formation of monocationic N,N'-disubstituted phthalamide in tertiary amine-catalyzed hydrolysis.[6] Journal of Organic Chemistry.[6]

• Phenomenex Application Note. Chiral Separation of Thalidomide with a Lux i-Amylose-3.

• Saimalakondaiah, D., et al. (2014). Stability Indicating HPLC Method Development and Validation.[7] International Journal of Pharma Research & Review.[7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode [mdpi.com]
• 3. Development and validation of a novel chiral chromatographic method for separation of lenalidomide enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. trungtamthuoc.com [trungtamthuoc.com]
• 6. Kinetic evidence for the formation of monocationic N,N'-disubstituted phthalamide in tertiary amine-catalyzed hydrolysis of N-substituted phthalimides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Technical Notes & Optimization

Overcoming solubility issues of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione in organic solvents

Technical Support Center: 4-Nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

Introduction: Understanding the Solubility Challenge

Welcome to the technical support guide for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (herein referred to as "the compound"). This molecule is a member of the isoindole-1,3-dione class, which is of significant interest in medicinal chemistry and materials science.[1][2][3] A common hurdle encountered by researchers is its limited solubility in many standard organic solvents. This guide provides a structured, fundamentals-based approach to systematically overcome these solubility challenges, ensuring reliable and reproducible results in your experiments.

The core of the issue lies in the compound's unique chemical structure. It possesses a rigid, planar isoindole backbone, two highly polar carbonyl groups, a strongly electron-withdrawing nitro group, and a basic pyridinyl moiety. This combination results in strong intermolecular forces within the crystal lattice (solute-solute interactions) that must be overcome by solvent-solute interactions for dissolution to occur. The principle that "like dissolves like" is the foundation of our troubleshooting strategy.[4]

This document is structured as a troubleshooting guide in a question-and-answer format, followed by more specific FAQs, detailed experimental protocols, and reference data.

Compound Profile at a Glance

Property	Value / Description	Influence on Solubility
Molecular Formula	C₁₃H₇N₃O₄[5]	-
Structure	Aromatic isoindole-dione core with nitro and pyridinyl substituents.	High polarity, multiple hydrogen bond acceptors, but no donors.
Polarity	High. Dominated by the nitro (-NO₂) and dione (-C=O) groups.	Favors solubility in polar solvents.
Hydrogen Bonding	Contains multiple hydrogen bond acceptor sites (carbonyl oxygens, nitro oxygens, pyridinyl nitrogen). Lacks hydrogen bond donor sites.	Prefers polar aprotic solvents over polar protic ones.
pKa (Predicted)	The pyridinyl nitrogen is weakly basic.	Solubility may increase in acidic conditions due to protonation.
Crystal Lattice Energy	Expected to be high due to strong π-π stacking and dipole-dipole interactions from the planar, polar structure.	A significant energy barrier that the solvent must overcome.

Troubleshooting Guide: A Step-by-Step Inquiry

This section is designed to walk you through a logical sequence of steps to find a suitable solvent system for your compound.

Q1: I'm starting a new project. Which organic solvents should I try first for 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione?

Answer: Based on the compound's highly polar and aprotic nature, you should begin with high-polarity aprotic solvents. These solvents effectively interact with the polar functional groups of the molecule without being hindered by a hydrogen-donating network.

Recommended Starting Solvents:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

• Acetone

Causality: These solvents have strong dipole moments that can disrupt the dipole-dipole interactions in the compound's crystal lattice. Their aprotic nature means they do not have to break their own hydrogen bonds to solvate the molecule, which can be an energetically favorable process.[4]

Q2: I tried the recommended starting solvents, but the solubility is still poor. What is my immediate next step?

Answer: Before moving to more complex systems, you should first apply physical methods to assist dissolution in your chosen primary solvent (e.g., DMSO or DMF). Often, the dissolution process is slow (kinetically limited), and these techniques can help reach thermodynamic equilibrium solubility.

Recommended Actions:

• Sonication: Use an ultrasonic bath to provide energy that helps break apart the solid particles and increase the surface area for solvation.

• Gentle Heating: Carefully warm the mixture. Increased thermal energy can help overcome the crystal lattice energy. Crucially, always check the compound's thermal stability first. Heat the solution in intervals (e.g., to 40-50°C) and monitor for any signs of degradation (color change). Use a reflux condenser if heating near the solvent's boiling point.

This process is visualized in the workflow diagram below. See Appendix A for a detailed protocol on performing a small-scale solubility test.

Caption: Troubleshooting workflow for compound solubility.

Q3: Heating helped, but it's still not enough. How do I rationally select and use a co-solvent system?

Answer: A co-solvent system uses a mixture of a strong, primary solvent and a weaker, secondary solvent (a "misicibility-enhancer" or "anti-solvent"). This can disrupt the primary solvent's structure in a way that enhances interaction with the solute.

Strategy:

• Primary Solvent: Use the best solvent you've identified so far (e.g., DMF).

• Secondary Co-solvent: Choose a miscible solvent of lower polarity that is compatible with your downstream application. Good choices include acetonitrile (ACN) or acetone .

• Method:

  • First, dissolve the compound in the minimum amount of the strong primary solvent (e.g., DMF).

  • Then, slowly add the secondary co-solvent (e.g., ACN) dropwise while vortexing.

  • Observe for any signs of precipitation. The goal is to find a ratio (e.g., 1:5 DMF:ACN) that keeps the compound in solution while maximizing the proportion of the weaker, often more volatile or less reactive, solvent.

Causality: The strong solvent breaks the primary solute-solute bonds, and the secondary solvent can then help to solvate the molecule and prevent it from re-aggregating, sometimes by disrupting the self-association of the primary solvent.

Q4: My experiment involves an aqueous buffer. Can I use pH to my advantage?

Answer: Yes. The pyridinyl nitrogen in the compound's structure is a weak base. In an acidic environment, this nitrogen can become protonated, forming a pyridinium salt. This salt form will have significantly higher aqueous solubility than the neutral molecule.

Protocol:

• Dissolve the compound in a minimal amount of a water-miscible organic solvent like DMSO.

• Prepare your aqueous buffer at the desired final concentration.

• Slowly add the DMSO stock solution to the acidic aqueous buffer (pH < 5) while stirring vigorously.

• If precipitation occurs, you may need to either increase the DMSO percentage or further lower the pH.

Warning: This strategy is only applicable if your downstream assay or reaction is compatible with acidic conditions. Always run a control to ensure the pH change does not affect your experimental outcome.

Frequently Asked Questions (FAQs)

Q: Why is my compound insoluble in solvents like dichloromethane (DCM) or chloroform? A: DCM and chloroform are considered medium-polarity solvents. While they can engage in some dipole-dipole interactions, they are not polar enough to effectively overcome the very strong intermolecular forces within your compound's crystal lattice, which are driven by the powerful nitro and dione groups.

Q: Can I use protic solvents like ethanol or methanol? A: You can, but they are often less effective than polar aprotic solvents for this specific molecule. Protic solvents are excellent hydrogen bond donors and acceptors. Your compound is a good H-bond acceptor but has no H-bond donor sites. Therefore, to solvate your molecule, the solvent must break its own strong hydrogen-bonding network, which can be energetically unfavorable compared to the solvation energy gained.

Q: How can I perform a quick solubility screen without using much of my valuable compound? A: Use a small-scale vial method. Add a very small, known amount of the compound (e.g., 1 mg) to a small glass vial. Then, add a measured volume of solvent (e.g., 100 µL) and observe. If it dissolves, the solubility is at least 10 mg/mL. If not, add another 100 µL (total 200 µL) and repeat. This allows you to estimate solubility ranges semi-quantitatively. See Appendix A for the detailed protocol.

Q: Are there any known incompatible solvents or conditions to avoid? A: Avoid highly basic conditions, as the isoindole-1,3-dione ring can be susceptible to hydrolysis. Also, be cautious with highly nucleophilic solvents, especially at elevated temperatures, as they could potentially react with the compound. Always perform a stability test if you plan to leave the compound in solution for an extended period.

Appendix A: Experimental Protocols

Protocol 1: Small-Scale Solubility Assessment

• Preparation: Weigh approximately 1.0 mg of the compound into a 1.5 mL clear glass vial.

• Solvent Addition: Add 100 µL of the test solvent to the vial.

• Mixing (Kinetic Phase): Cap the vial and vortex vigorously for 2 minutes. Let it stand for 5 minutes.

• Observation: Visually inspect the vial against a dark background.

  • Clear Solution: The compound is soluble to at least 10 mg/mL.

  • Suspension/Solid Remains: The compound is not fully soluble at 10 mg/mL.

• Incremental Addition (if needed): If solid remains, add another 100 µL of solvent (total volume is now 200 µL, testing for 5 mg/mL solubility). Repeat the mixing and observation steps. Continue this process until the compound dissolves or you reach a practical lower limit (e.g., 1 mg/mL).

• Confirmation (Thermodynamic Phase): For any sample that appears dissolved, let it stand at room temperature for 24 hours to check for delayed precipitation (supersaturation).

Appendix B: Solvent Properties Reference Table

The selection of a suitable solvent is a critical step in chemical processes.[6][7] The following table provides key properties of solvents mentioned in this guide to assist in your decision-making.

Solvent	Polarity Index (Snyder)	Dielectric Constant (ε at 20°C)	Type	Boiling Point (°C)
Hexane	0.1	1.9	Nonpolar	69
Dichloromethane (DCM)	3.1	9.1	Polar Aprotic	40
Acetone	5.1	21	Polar Aprotic	56
Acetonitrile (ACN)	5.8	37.5	Polar Aprotic	82
Ethanol	4.3	24.5	Polar Protic	78
N,N-Dimethylformamide (DMF)	6.4	38.3	Polar Aprotic	153
Dimethyl Sulfoxide (DMSO)	7.2	47	Polar Aprotic	189

Appendix C: Conceptual Diagram

Caption: The "Like Dissolves Like" principle applied to the target compound.

References

• Al-Mulla, A., et al. (2023, October 18). Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models. PMC. [Link]

• Meyers, J., et al. (2021, October 7). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. [Link]

• Garrido, J., et al. (2022, November 15). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics. AIChE Journal. [Link]

• Garrido, J., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. ChemRxiv. [Link]

• PubChem. 4-Nitro-2-(4-nitro-phenyl)-isoindole-1,3-dione. National Institutes of Health. [Link]

• Hoffman Fine Chemicals. CAS RN 34403-37-7 | 2-(Pyridin-2-ylmethyl)isoindoline-1,3-dione. [Link]

• Ontosight AI. Introduction to 1H-Isoindole-1,3(2H)-dione Derivative. [Link]

• Tan, A., et al. (2018). Synthesis and optical properties of some isoindole-1,3-dione compounds. ACG Publications. [Link]

• PubChem. 2-(4-Pyridinylmethyl)-1H-isoindole-1,3(2H)-dione. National Institutes of Health. [Link]

• PubChem. 1H-Isoindole-1,3(2H)-dione, 2-(2-nitrophenyl)-. National Institutes of Health. [Link]

• Cheméo. Chemical Properties of 1H-Isoindole-1,3(2H)-dione, 5-nitro- (CAS 89-40-7). [Link]

• Szkatula, D., et al. (2021, July 18). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. PMC. [Link]

• Gherghel, A., et al. (2023, May 25). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. MDPI. [Link]

• Google Patents. (2014). WO2014018866A1 - Processes for preparing isoindoline-1,3-dione compounds.

• Ali, M. A., et al. (2020, August 12). Nitro Compounds and Their Derivatives in Organic Synthesis. MDPI. [Link]

• SIELC Technologies. (2018, February 16). 1H-Isoindole-1,3(2H)-dione, 4-nitro-. [Link]

• Singh, S., et al. (2022). A REVIEW ON ISOINDOLE DERIVATIVES. World Journal of Pharmaceutical Research. [Link]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-NITRO-2-(2-PYRIDINYL)-1H-ISOINDOLE-1,3(2H)-DIONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics | AIChE [aiche.org]
• 7. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

[1][2][3]

Executive Summary

This guide addresses the isolation and purification of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (also referred to as N-(2-pyridyl)-3-nitrophthalimide).[1][2][3] This compound is a critical intermediate in the synthesis of PI3K inhibitors (e.g., Zincalisib/PQR309) and other heterocyclic scaffolds.[2]

Researchers often encounter three primary failure modes:

• Incomplete Cyclization: Contamination with the open-ring amic acid intermediate.[1][2][3]

• Solubility Issues: The "brick dust" nature of the product makes standard recrystallization difficult.[2][3]

• Base-Sensitive Hydrolysis: The imide ring is labile under strong basic conditions, complicating the removal of unreacted acids.[2][3]

Module 1: The "Dirty" Crude – Initial Isolation Strategy[2]

Before attempting high-purity recrystallization, the crude reaction mixture must be processed to remove the bulk of unreacted starting materials: 3-nitrophthalic anhydride and 2-aminopyridine .[1][2][3]

The Protocol: Quench & Triturate

Do not simply evaporate the solvent.[2][3] This traps impurities in a matrix.[3]

• Reaction Quench: If the reaction was performed in glacial acetic acid (AcOH) or DMF, cool the mixture to room temperature (RT).

• Precipitation: Pour the reaction mixture slowly into ice-cold water (ratio 1:10 v/v) with vigorous stirring.

  • Why? The product is highly insoluble in water.[2][3] The unreacted 3-nitrophthalic anhydride hydrolyzes to 3-nitrophthalic acid (water-soluble), and the polar solvent (DMF/AcOH) is removed.[1][2][3]

• Filtration: Filter the resulting yellow/brown precipitate.[2][3]

• The Bicarbonate Wash (Critical Step):

  • Suspend the wet cake in 5% aqueous NaHCO₃ . Stir for 15 minutes.

  • Mechanism:[1][2][4][5][6] This converts any residual 3-nitrophthalic acid and the uncyclized amic acid intermediate into their sodium salts, which are water-soluble.[1][2][3]

  • Warning:Do not use NaOH. Strong bases will hydrolyze the desired imide ring [1].[2][3]

• Final Water Wash: Filter again and wash with copious water until the filtrate is neutral.[2][3] Dry the solid at 60°C under vacuum.

Module 2: Recrystallization (The Gold Standard)

If the crude purity is <95%, recrystallization is required.[2] This compound exhibits "brick dust" properties (high melting point, low solubility in common organics).[2][3]

Solvent System Selection

Solvent System	Suitability	Notes
Glacial Acetic Acid (AcOH)	Excellent	Best for removing unreacted 2-aminopyridine.[1][2][3] High boiling point allows dissolution; cooling yields dense crystals [2].[2][3]
DMF / Water	Good	Dissolve in hot DMF, add hot water until turbid, cool slowly.[2] Good for bulk removal of tars.[2][3]
Ethanol (EtOH)	Poor	Solubility is too low, even at reflux.[1][2]
Acetonitrile (ACN)	Moderate	Good for final polishing but may not dissolve crude bulk.[1][2][3]

Recommended Protocol: The Acetic Acid Reflux

• Place the crude solid in a round-bottom flask.

• Add Glacial Acetic Acid (approx. 10-15 mL per gram of solid).

• Heat to reflux (118°C). The solid should dissolve completely.[2][3]

  • Troubleshooting: If undissolved black specks remain, filter the hot solution through a heated funnel or a pad of Celite.[2]

• Allow the solution to cool slowly to RT without stirring.

• Harvest: Filter the crystalline solid. Wash with a small amount of cold ethanol (to remove acetic acid smell) and dry.[2][3]

Module 3: Troubleshooting "The Sticky Amine"

A common impurity is unreacted 2-aminopyridine .[1][2][3] It can be difficult to remove because it can occlude within the crystal lattice.[2][3]

Why Acid Washing is Risky

While 2-aminopyridine is basic (pKa ~6.86), the pyridine ring on your product is also basic (though less so due to the electron-withdrawing phthalimide group).[1][2][3] Washing with strong acid (HCl) may protonate your product, causing loss of yield or formation of a gummy salt.[2]

The Solution: Oxidative Removal (Advanced)

If recrystallization fails to remove the amine:

• Dissolve the crude in DCM.[2][3]

• Wash with 0.1 M CuSO₄ (Copper Sulfate) solution.[2][3]

  • Mechanism:[1][2][4][5][6] 2-aminopyridine coordinates strongly with Cu(II), forming a water-soluble blue complex, while the imide product does not coordinate as strongly [3].[1][2]

• Separate the organic layer, dry over MgSO₄, and evaporate.[2]

Module 4: Chromatography Guidelines

Use chromatography only if recrystallization fails, as the product's solubility makes loading difficult.[2]

The "Tailing" Phenomenon

The pyridine nitrogen will interact with the acidic silanols on silica gel, causing the compound to streak (tail) and co-elute with impurities.[2]

The Fix: Triethylamine (TEA) Doping[1]

• Stationary Phase: Standard Silica Gel 60.[2][3]

• Mobile Phase: DCM : Methanol (98:[1][2]2) + 1% Triethylamine .[2][3]

  • Alternative: Ethyl Acetate : Hexane (1:[1][2][6]1) + 1% TEA .

• Loading: Dissolve the sample in a minimum amount of DCM/TFA (9:1) if solubility is an issue, but ensure the column is buffered with TEA to neutralize the acid immediately. Better: Dry load by adsorbing the compound onto Celite.[2][3]

Visualizing the Purification Logic

Figure 1: Decision tree for the isolation and purification of the target phthalimide.

Frequently Asked Questions (FAQ)

Q1: My product is oiling out during recrystallization. What is happening? A: This usually indicates the solution is too concentrated or cooled too quickly.[2][3]

• Fix: Re-heat the mixture until clear. Add a small amount of a co-solvent (e.g., Ethanol) to the hot acetic acid solution.[2] Turn off the heat source and let the flask cool in the oil bath to ensure a very slow temperature gradient.

Q2: Can I use ethanol for the reaction solvent to avoid the acetic acid workup? A: Generally, no.[2] The condensation of anhydrides with amines to form imides requires high temperatures or dehydrating conditions to close the ring.[2][3] Ethanol reflux (78°C) often stops at the amic acid stage (the open ring intermediate).[1][3] If you must use ethanol, you will likely need a subsequent step with acetic anhydride or thionyl chloride to force cyclization [4].[2]

Q3: The NMR shows a split peak for the pyridine protons. Is this a mixture of isomers? A: If you started with 3-nitrophthalic anhydride, you should have a single regioisomer (4-nitro).[1][2][3] Split peaks usually indicate rotamers (restricted rotation around the N-N bond, though less likely here) or, more likely, the presence of the amic acid intermediate .[2] Look for a broad carboxylic acid peak >11 ppm or amide N-H peaks.[2][3] If present, reflux the solid in acetic anhydride to close the ring.[2]

References

• PubChem. 4-Nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (Compound Summary). National Library of Medicine.[2][3] Available at: [Link][1][2]

• Sankhe, S., & Chindarkar, N. (2021).[2][5] Synthesis, Characterization and Preliminary Biological Evaluation of New 3 and 4-nitro Isoindoline-1, 3-dione/phthalimide Analog. Journal of Pharmaceutical Research International, 33(63), 11-19.[1][2] (Describes Acetic Acid reflux method). Available at: [Link]

• Organic Syntheses. 2,3-Diaminopyridine (Purification techniques for aminopyridines). Org.[1][2][3][5][7][8] Synth. 1957, 37,[2] 15. (Demonstrates solubility/complexation logic). Available at: [Link][1][2]

• Google Patents. US9133161B2 - Processes for preparing isoindoline-1,3-dione compounds.[1][2][3][4][9] (Detailed industrial workup protocols). Available at:

Sources

• 1. 4-Nitro-2-(4-nitro-phenyl)-isoindole-1,3-dione | C14H7N3O6 | CID 233211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nitrophthalimide | C8H4N2O4 | CID 11779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pure-synth.com [pure-synth.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. CN103588740A - Synthetic method of 3-aminophthalic anhydride - Google Patents [patents.google.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Preparation method of N-(2, 6-dioxo-3-piperidyl) phthalimide compound - Eureka | Patsnap [eureka.patsnap.com]
• 9. US9133161B2 - Processes for preparing isoindoline-1,3-dione compounds - Google Patents [patents.google.com]

Optimization of reaction conditions for synthesizing N-substituted isoindole-1,3-diones

Technical Support Center: Synthesis of N-Substituted Isoindole-1,3-diones

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: OPT-ISO-13D

Introduction: The Engineering of an Imide

Welcome to the technical support hub for N-substituted phthalimide synthesis. You are likely here because you need this moiety as a pharmacophore (e.g., anticonvulsants, anti-inflammatory agents) or as a robust protecting group.

While the reaction seems elementary—condensing an anhydride with an amine—the devil is in the thermodynamics. The formation of the intermediate phthalamic acid is rapid and exothermic, but the subsequent cyclodehydration to the imide is endothermic and entropy-driven. If your yield is low or your product is "gummy," you are likely stuck at the amic acid stage.

This guide moves beyond "mix and heat" to precise reaction engineering.[1]

Module 1: Route Selection & Mechanism

Before optimizing, confirm you are using the correct retrosynthetic disconnection.

Question: Which synthetic pathway should I choose?

Answer:

• Route A (Condensation): Use when you have the primary amine (R-NH₂) and Phthalic Anhydride. Best for N-aryl and N-alkyl derivatives.

• Route B (Alkylation/Gabriel Step 1): Use when you have the alkyl halide (R-X) and Potassium Phthalimide. Best for primary N-alkyl derivatives. Note: This fails for N-aryl compounds (aryl halides do not undergo Sₙ2).

Visualizing the Reaction Landscape

Figure 1: Decision tree for selecting the optimal synthetic route based on starting material availability.

Module 2: Optimization of Reaction Conditions (Route A)

Focus: The Condensation Route (Phthalic Anhydride + R-NH₂).[2]

Question: My reaction stalls at the intermediate. How do I drive it to completion?

Answer: The reaction is an equilibrium. To drive the cyclization (imide formation), you must remove water or lower the activation energy.

Optimization Matrix

Parameter	Standard Condition	High-Performance Alternative	Why switch?
Solvent	Glacial Acetic Acid (Reflux)	Toluene or Xylene	Water Removal. Toluene allows for azeotropic removal of water using a Dean-Stark trap, pushing the equilibrium to the right [1].
Catalyst	None (Thermal)	DMAP (10 mol%) or Et₃N	Nucleophilicity. Basic catalysts increase the nucleophilicity of the amine, useful for deactivated anilines.
Dehydrating Agent	None	HMDS (Hexamethyldisilazane)	Chemical Dehydration. HMDS acts as both solvent and dehydrating agent, consuming water to form ammonia (gas) and driving the reaction irreversibly [2].
Energy Source	Oil Bath	Microwave Irradiation	Speed. Microwave synthesis (solvent-free or in water) can reduce reaction times from hours to minutes by superheating the matrix [3].

Question: I am using an electron-deficient aniline (e.g., 4-nitroaniline). The yield is <20%.[3] Why?

Answer: Electron-withdrawing groups (EWGs) reduce the nucleophilicity of the amine nitrogen, making the initial attack on the anhydride sluggish.

• Fix 1: Switch solvent to Glacial Acetic Acid . The acid protonates the carbonyl oxygen of the anhydride, making it more electrophilic (activating it for attack).

• Fix 2: Use a Lewis Acid catalyst (e.g., ZnCl₂ or AlCl₃) or Ionic Liquids (e.g., [bmim]BF₄) to activate the anhydride [4].

Module 3: Troubleshooting Dashboard

Issue 1: "The product is a sticky gum/oil instead of a solid."

• Diagnosis: Contamination with unreacted phthalamic acid (the intermediate). This intermediate is often an oil or low-melting solid.

• The Fix (Chemical): Treat the crude gum with Acetic Anhydride (Ac₂O) and reflux for 30 minutes. This chemically forces the dehydration of the remaining amic acid into the imide.

• The Fix (Purification): Wash the crude mixture with 5% Sodium Bicarbonate (NaHCO₃) . The amic acid contains a free carboxylic acid and will dissolve in the base; the imide (product) will not. Filter the solid imide.[1]

Issue 2: "I see two spots on TLC very close together."

• Diagnosis: Spot 1 is your product. Spot 2 is likely the isoimide (kinetic product), which can form under certain catalytic conditions.

• The Fix: Isomerization. Heat the mixture in a high-boiling solvent (Chlorobenzene) to thermodynamically rearrange the isoimide to the stable imide.

Issue 3: "My Gabriel Synthesis (Route B) failed with a secondary halide."

• Diagnosis: The phthalimide anion is a base as well as a nucleophile.[4] With secondary alkyl halides, E2 elimination (forming an alkene) competes with Sₙ2 substitution.

• The Fix: Switch to Mitsunobu conditions (Phthalimide + Alcohol + DEAD + PPh₃). This allows you to use the secondary alcohol directly with stereochemical inversion and no elimination side products [5].

Module 4: Standard Operating Procedures (SOPs)

Protocol A: Azeotropic Dehydration (The "Gold Standard")

Best for scale-up and high purity.

• Setup: 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Loading: Add Phthalic Anhydride (10 mmol, 1.48 g) and the Primary Amine (10 mmol) into Toluene (30 mL).

• Catalysis (Optional): Add Triethylamine (0.5 mmol) if the amine is unreactive.

• Reaction: Reflux vigorously. You must see water droplets separating in the Dean-Stark trap.

• Endpoint: Continue until water evolution ceases (approx. 3–6 hours).

• Workup: Cool to room temperature. The phthalimide often crystallizes out. If not, evaporate toluene and recrystallize from Ethanol.

Protocol B: Microwave-Assisted (Green Chemistry)

Best for rapid screening of derivatives.

• Loading: Mix Phthalic Anhydride (1 mmol) and Amine (1 mmol) in a microwave vial.

• Solvent: Add 2 drops of DMF (as an energy transfer agent) or perform solvent-free if solids melt easily.

• Irradiation: Heat at 150°C for 5–10 minutes (Power: 100–300W).

• Workup: Cool. Add cold Ethanol (5 mL) and sonicate. Filter the solid product.[1][5]

Module 5: Mechanistic Visualization

Understanding the failure points requires visualizing the energy hill.

Figure 2: Reaction coordinate flow. Note that the intermediate (Phthalamic Acid) is the common stalling point requiring thermal or chemical driving force.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman, 1989.

• Nagy, M. et al. "HMDS-promoted synthesis of phthalimides." Journal of Organic Chemistry, 2021 . (Note: Representative citation for HMDS methodology).

• Bose, A. K. et al. "Microwave induced organic reaction enhancement (MORE) chemistry: synthesis of phthalimides." Tetrahedron Letters, 1995 .

• Gu, Y. "Multicomponent reactions in unconventional solvents: State of the art." Green Chemistry, 2012 .

• Mitsunobu, O. "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1981 .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. brainly.com [brainly.com]
• 3. Phthalimides: developments in synthesis and functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03859B [pubs.rsc.org]
• 4. byjus.com [byjus.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting common problems in the synthesis of phthalimide analogs

This guide serves as a technical support center for the synthesis of N-substituted phthalimide analogs , primarily focusing on the condensation of phthalic anhydride with amines and modifications of the Gabriel synthesis.

Role: Senior Application Scientist Topic: Troubleshooting & Optimization of N-Substituted Phthalimide Synthesis

Introduction: The "Hidden" Intermediate Trap

In my 15 years of supporting organic synthesis workflows, 80% of "failed" phthalimide reactions aren't actually failures—they are incomplete dehydrations .

The reaction between phthalic anhydride and a primary amine proceeds in two distinct steps. The first step (nucleophilic attack) is fast and exothermic, forming an amic acid (phthalamic acid) intermediate. The second step (ring closure/dehydration) is endothermic and kinetically slower.

If your product is a sticky gum, has a lower-than-expected melting point, or is soluble in sodium bicarbonate, you likely have the amic acid, not the phthalimide.

Module 1: Reaction Optimization & Mechanism

The Core Problem: Driving the equilibrium from Amic Acid to Phthalimide.

Visualization: The Reaction Pathway & Failure Points

The following diagram maps the kinetic vs. thermodynamic landscape of the reaction.

Figure 1: The reaction pathway highlights the Amic Acid bottleneck. Successful synthesis requires forcing the second step (dehydration).

Troubleshooting Protocol: Condensation Method

Scenario: You are reacting phthalic anhydride with an amine (R-NH2) in refluxing solvent.

Symptom	Probable Cause	Corrective Action (Self-Validating)
Gummy/Sticky Product	Incomplete cyclization (Amic Acid presence).	Reflux longer in higher BP solvent (e.g., Toluene/Xylene) with a Dean-Stark trap to remove water. Check: IR should show disappearance of broad OH/NH stretch (2500-3300 cm⁻¹).
Low Yield	Reversible hydrolysis of anhydride by wet solvent.	Ensure solvent is anhydrous.[1] Add 1-2 eq. of Acetic Acid to catalyze the ring closure.
Product Soluble in Base	Presence of unreacted Amic Acid (contains -COOH).	Wash with 5% NaHCO₃ . The amic acid will dissolve; the phthalimide will precipitate or remain in the organic layer.
Doublet Carbonyl in IR	Normal for Phthalimides.	Do not panic. Phthalimides show characteristic symmetric (~1770 cm⁻¹) and asymmetric (~1720 cm⁻¹) stretching. This confirms the imide ring.

Expert Insight: For stubborn amines (sterically hindered or electron-deficient), standard reflux is insufficient.

• Protocol Modification: Use Glacial Acetic Acid as the solvent. The acid acts as both solvent and catalyst. Reflux for 4–6 hours.

• Microwave Alternative: If available, microwave irradiation (150°C, 5-10 min) in acetic acid often drives completion where thermal reflux fails [1].

Module 2: The Gabriel Synthesis (Alkyl Halide Route)

Scenario: You are using Potassium Phthalimide + Alkyl Halide.[2][3][4][5][6][7]

Common Failure Modes

• The "O-Alkylation" Side Reaction:

  • Issue: Reaction occurs at the oxygen atom instead of the nitrogen, forming an isourea derivative.

  • Solution: Use polar aprotic solvents (DMF, DMSO) which favor N-alkylation (SN2). Avoid protic solvents.

• Hydrazine Resistance (Cleavage Step):

  • Issue: The phthalimide ring won't open to release the amine.

  • Solution: If standard hydrazine hydrate reflux fails, switch to the Ing-Manske Procedure : Use hydrazine in ethanol followed by acidification with HCl. The phthalhydrazide byproduct precipitates, leaving your amine salt in solution [2].

Module 3: Purification & Isolation Workflows

Directive: Purity must be established before moving to the next synthetic step.

Decision Tree: Purification Strategy

Use this logic flow to determine the best isolation method for your analog.

Figure 2: Isolation logic. The critical step is the NaHCO3 wash to remove uncyclized intermediates.

Quantitative Data: Solvent Efficiency for Recrystallization

Based on solubility differentials between Phthalimide (Product) and Phthalamic Acid (Impurity).

Solvent System	Suitability	Notes
Ethanol (95%)	High	Best for general alkyl-phthalimides. Impurities often stay in mother liquor.
Glacial Acetic Acid	Medium	Good for aryl-phthalimides (less soluble). Warning: Product may crash out only upon cooling/dilution.
Toluene/Hexane	High	Excellent for removing unreacted anhydride (soluble in toluene).
Water	Low (Wash only)	Use only to remove inorganic salts or very polar impurities.

Module 4: Frequently Asked Questions (FAQ)

Q: My reaction turned dark brown/black. Is it ruined? A: Not necessarily. Phthalimide syntheses, especially with aniline derivatives, can undergo minor oxidation forming colored impurities (quinones). These are often trace contaminants.

• Fix: Perform a charcoal filtration during recrystallization. Dissolve crude in hot ethanol, add activated carbon, filter hot, then cool.

Q: I see two spots on TLC that are very close. Which is which? A: The Phthalimide is typically less polar (higher Rf) than the Amic Acid intermediate (which has a free -COOH group and H-bonds strongly to silica).

• Validation: Run a "co-spot" with pure phthalic anhydride. If your lower spot matches the anhydride, your amine didn't react. If the lower spot is new, it's likely the amic acid.

Q: Can I use microwave synthesis without a dedicated reactor? A: While dedicated reactors are safer (pressure control), many researchers successfully use "open vessel" microwave synthesis with high-boiling solvents (Acetic Acid) or solvent-free methods on solid supports (Alumina/Silica) [3]. Caution: Never microwave sealed vessels without pressure relief.

Q: How do I confirm the ring is closed without NMR? A: Solubility Test. Take a small sample of your product and try to dissolve it in 5% aqueous Sodium Bicarbonate.

• Dissolves + Bubbles: You have the Amic Acid (Acidic).

• Insoluble: You have the Phthalimide (Neutral/Weakly Acidic only at high pH).

References

• Microwave-Assisted Synthesis: Asian Journal of Chemistry. "Solvent-Free Synthesis of Phthalimide Under Microwave Irradiation." Available at: [Link]

• Gabriel Synthesis & Ing-Manske Procedure: Master Organic Chemistry. "The Gabriel Synthesis."[2][3][4][5][6][7] Available at: [Link]

• Green Chemistry Approaches: International Journal of Pharmaceutical and Phytopharmacological Research. "Eco-friendly Synthesis of Phthalimide Derivatives." Available at: [Link]

• Reaction Mechanism & Kinetics: Canadian Science Publishing. "Alkaline Hydrolysis Products of N-Substituted Phthalimides." Available at: [Link]

Sources

• 1. Phthalimide synthesis [organic-chemistry.org]
• 2. Gabriel Phthalimide Synthesis: Steps, Diagram & NEET/JEE Tips [vedantu.com]
• 3. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. quora.com [quora.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Enhancing the biological activity of isoindole-1,3-dione derivatives through structural modification

Executive Dashboard: The Scaffold at a Glance

Welcome to the Isoindole-1,3-dione (Phthalimide) Structural Optimization Hub. This scaffold is a privileged structure in medicinal chemistry due to its ability to interact with diverse biological targets via hydrogen bonding (imide motif) and hydrophobic interactions (aromatic ring).

However, users frequently encounter three critical bottlenecks:

• Synthetic Efficiency: Incomplete cyclization of the amic acid intermediate.

• Solubility: High lipophilicity leading to precipitation in aqueous bioassays.

• Target Selectivity: Distinguishing between COX-2, TNF-

  , and microbial targets.

This guide provides self-validating protocols and troubleshooting workflows to overcome these barriers.

Module A: Synthetic Optimization & Troubleshooting

Core Protocol: Microwave-Assisted Condensation (Green Chemistry)

Standard thermal reflux often yields poor results due to the reversibility of the amic acid formation. We recommend microwave irradiation to drive dehydration.

Reagents: Phthalic Anhydride (1.0 eq), Primary Amine (1.1 eq), Glacial Acetic Acid (Solvent/Catalyst). Equipment: Microwave Reactor (e.g., CEM Discover or Monowave).

Step-by-Step Workflow:

• Mixing: Dissolve 1.0 mmol Phthalic Anhydride in 2 mL Glacial Acetic Acid in a microwave vial.

• Addition: Add 1.1 mmol of the functionalized amine. Note: If amine is a salt (e.g., HCl), add 1.1 eq of Sodium Acetate.

• Irradiation: Seal and heat at 150°C for 5-10 minutes (Power: 150W, Max Pressure: 250 psi).

• Work-up: Pour reaction mixture into 20 mL ice-cold water. The product should precipitate immediately.

• Purification: Filter and wash with cold water. Recrystallize from Ethanol/DMF (9:1) if necessary.[1]

Troubleshooting Matrix: Synthesis Failures

Issue	Diagnostic Observation	Root Cause	Corrective Action
Low Yield	TLC shows spot at baseline (Amic Acid).	Incomplete cyclization (Dehydration failure).	Force Dehydration: Add a dehydrating agent like HMDS (Hexamethyldisilazane) or use a Dean-Stark trap with Toluene reflux to physically remove water.
Gummy Product	Oily residue upon pouring into ice water.	Solvent trapping or impurities.	Trituration: Sonicate the oil with cold diethyl ether or hexane to induce crystallization.
Hydrolysis	Product reverts to starting material on column.	Imide ring instability on silica.	Neutralize Silica: Pre-treat silica gel with 1% Triethylamine/Hexane before loading. Avoid acidic eluents.
Side Reactions	Multiple spots on TLC.	Nucleophilic attack on imide carbonyls.	Steric Protection: If using highly nucleophilic amines (e.g., hydrazine), lower temperature to 0°C during addition, then heat slowly.

Visual Workflow: Synthetic Critical Control Points

Figure 1: Critical control points in the synthesis of isoindole-1,3-dione derivatives. The conversion of Phthalamic Acid to the final imide is the rate-limiting step requiring efficient water removal.

Module B: SAR & Pharmacophore Tuning

To enhance biological activity, you must modify the scaffold based on the specific target. Random modification often leads to "activity cliffs."

Target-Specific Optimization Strategies

1. Antimicrobial Activity (Bacteria/Fungi) [2][3][4]

• Mechanism: Membrane disruption and DNA intercalation.

• Modification:

  • N-Substitution: Append lipophilic chains (butyl, hexyl) or bulky aromatics (benzothiazole) to the Nitrogen.

  • Ring Substitution: Halogenation (Cl, Br) at positions 4,5,6,7 increases lipophilicity and metabolic stability.

  • Logic: Increased LogP facilitates penetration of the bacterial cell wall.

2. Anticancer Activity (Cytotoxicity/Apoptosis)

• Mechanism: Inhibition of TNF-

  , COX-2, or angiogenesis.

• Modification:

  • Hybridization: Link the N-terminus to a 1,2,3-triazole or chalcone moiety.

  • Electronic Tuning: Electron-withdrawing groups (NO2, F) on the phenyl ring attached to Nitrogen enhance cytotoxic potency.

  • Logic: These groups accept electrons, facilitating Michael acceptor interactions with cysteine residues in target proteins.

3. Cholinesterase Inhibition (Alzheimer's) [5][6][7]

• Mechanism: Dual binding site inhibition (AChE/BuChE).

• Modification:

  • Linker Engineering: Use a 2-4 carbon spacer between the imide nitrogen and a cationic headgroup (e.g., N-benzyl pyridinium).

  • Logic: The spacer allows the molecule to span the catalytic active site (CAS) and peripheral anionic site (PAS) of the enzyme.

Visual Logic: SAR Decision Tree

Figure 2: Strategic modification pathways based on therapeutic intent. Select the branch corresponding to your biological target to identify the highest-probability structural modifications.

Module C: Assay Compatibility & Formulation

FAQ: Why do my compounds precipitate in the bioassay?

• Cause: Isoindole-1,3-dione derivatives are highly planar and hydrophobic (LogP > 3.0), leading to π-π stacking aggregation in aqueous media.

• Solution:

  • DMSO Stock: Prepare stocks at 10-20 mM in 100% DMSO.

  • Intermediate Dilution: Dilute 1:10 in culture media containing 5% Tween-80 or PEG-400 before adding to cells. This creates a micro-emulsion that prevents crashing out.

  • Maximum DMSO: Ensure final DMSO concentration in the well is <0.5% to avoid solvent toxicity artifacts.

FAQ: How do I verify stability during the assay?

• Protocol: Incubate your compound in PBS (pH 7.4) at 37°C for 24 hours. Analyze by HPLC.

• Acceptance Criteria: >95% parent compound remaining. If hydrolysis (>5% amic acid) occurs, consider bioisosteric replacement of the imide oxygen with sulfur (thioimide) to increase hydrolytic stability.

References

• Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial Agents. Source: National Institutes of Health (PMC). URL:[Link]

• Recent Advances and Future Prospects of Phthalimide Derivatives. Source: Journal of Applied Pharmaceutical Science.[8][9] URL:[Link]

• Synthesis and Biological Evaluation of Isoindoline-1,3-dione Derivatives as Anticancer Agents. Source: ResearchGate. URL:[Link]

• Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. Source: National Institutes of Health (PubMed). URL:[Link]

• Microwave-assisted synthesis of phthalimide derivatives. Source: Der Pharma Chemica.[4] URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial, Anti-Oxidant and Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and synthesis of tetrahydrochromeno[3,4- e ]isoindole-1,3(2 H ,3a H )-dione derivatives via the Diels–Alder reaction: molecular docking, antiba ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02212F [pubs.rsc.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, spectroscopic characterization of novel phthalimides derivatives bearing a 1,2,3-triazole unit and examination as potential SARS-CoV-2 inhibitors via in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

Comparing the bioactivity of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione with its analogs

Executive Summary

Compound: 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione CAS: 41406-69-3 Class: N-substituted Phthalimide / Nitro-phthalimide derivative Primary Application: Anti-inflammatory (TNF-

inhibition), Analgesic (COX-2 selectivity), and Antimicrobial research.

This guide provides a technical comparison of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione against its structural analogs. Emerging from the broader class of thalidomide-like pharmacophores, this specific scaffold integrates an electron-withdrawing nitro group at position 4 and a heteroaryl (2-pyridinyl) moiety at the nitrogen terminus. Structure-Activity Relationship (SAR) data suggests this configuration offers superior TNF-

inhibitory potency compared to unsubstituted phthalimides, while the pyridinyl ring enhances aqueous solubility and hydrogen-bonding capacity relative to N-phenyl analogs.

Structural Analysis & Design Rationale

The bioactivity of this compound is driven by two critical structural modifications to the core isoindole-1,3-dione scaffold.

The Pharmacophore[1]

• Core Scaffold (Isoindole-1,3-dione): A rigid bicyclic system known for intercalating DNA and binding into hydrophobic pockets of enzymes like Cyclooxygenase (COX).

• Modification A (4-Nitro Group): The electron-withdrawing nature of the nitro group (

  ) at position 4 decreases the electron density of the aromatic ring. In SAR studies of TNF- inhibitors, this specific substitution has been correlated with increased potency compared to electron-donating groups (e.g., amino or methoxy) [1].

• Modification B (N-2-Pyridinyl Group): Replacing a lipophilic phenyl ring with a pyridine ring introduces a nitrogen atom capable of accepting hydrogen bonds. This is critical for interacting with polar residues in the active site of COX-2 and improving the compound's pharmacokinetic profile (solubility) [2].

SAR Logic Diagram

The following diagram illustrates the functional contribution of each moiety to the compound's bioactivity.

Figure 1: Structure-Activity Relationship (SAR) decomposition of the target molecule.

Comparative Bioactivity Performance

The following table synthesizes experimental data trends from N-substituted phthalimide research, comparing the target compound against key analogs to highlight the impact of specific substitutions.

Table 1: Comparative Efficacy Profile

Compound Variant	Structure Modification	TNF- Inhibition Potential	COX-2 Selectivity	Solubility Profile
Target Compound	4-NO2 + N-(2-pyridyl)	High	Moderate-High	Moderate
Analog A	Unsubstituted Phthalimide	Low	Low	Low
Analog B	4-Amino-N-(2-pyridyl)	Moderate (Lower than Nitro)	Low	High
Analog C	4-Nitro-N-phenyl	High	Moderate	Very Low (Lipophilic)
Reference Std	Thalidomide	High	N/A (Mechanism distinct)	Low

Key Insights:

• Nitro vs. Amino: Research indicates that 4-nitro derivatives often outperform 4-amino derivatives in inhibiting TNF-

  production. For example, in related N-substituted phthalimides, nitro-substitution achieved >80% inhibition at 10 M, whereas amino-substitution was less potent [1].[1]

• Pyridyl vs. Phenyl: The N-phenyl analog (Analog C) suffers from poor solubility. The introduction of the pyridine nitrogen (Target Compound) maintains the aromatic stacking capability required for COX active sites while improving the "drug-like" properties (LogP) [3].

Mechanism of Action (MOA)

The compound acts as a dual-inhibitor, primarily targeting the inflammatory cascade.

• TNF-

  Modulation: Similar to Thalidomide, the phthalimide moiety destabilizes mRNA transcripts of Tumor Necrosis Factor-alpha (TNF- ), preventing the synthesis of this pro-inflammatory cytokine.

• COX-2 Inhibition: The isoindole-1,3-dione shape mimics the arachidonic acid transition state. The 4-nitro group enhances binding affinity within the COX-2 hydrophobic channel, reducing the synthesis of prostaglandins (PGE2) responsible for pain and inflammation [4].

Experimental Protocols

To validate the bioactivity of this compound, the following self-validating protocols are recommended.

Synthesis Workflow (Brief)

• Reagents: 4-Nitrophthalic anhydride (1.0 eq), 2-Aminopyridine (1.1 eq), Glacial Acetic Acid (Solvent).

• Procedure: Reflux reagents in glacial acetic acid for 4-6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Purification: Cool to room temperature. Precipitate with cold water. Recrystallize from ethanol to obtain yellow crystalline solid.

In Vitro TNF- Inhibition Assay

This protocol measures the compound's ability to suppress cytokine release in LPS-stimulated PBMCs (Peripheral Blood Mononuclear Cells).

Step-by-Step Protocol:

• Cell Preparation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Resuspend at

  cells/mL in RPMI-1640 medium.

• Compound Treatment: Plate cells in 96-well plates. Treat with the Target Compound at graded concentrations (0.1, 1, 10, 50

  M). Include Dexamethasone (1 M) as a positive control and DMSO (0.1%) as a vehicle control.

• Stimulation: Incubate for 1 hour, then stimulate with Lipopolysaccharide (LPS, 1

  g/mL) to induce TNF- production.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2.

• Quantification: Harvest supernatant. Quantify TNF-

  levels using a commercial ELISA kit.

• Data Analysis: Calculate % Inhibition

  .

Assay Workflow Diagram

Figure 2: Workflow for the in vitro TNF-alpha inhibition screening.

References

• Collin, X., et al. (2001).[1] "New anti-inflammatory N-pyridinyl(alkyl)phthalimides acting as tumour necrosis factor-alpha production inhibitors."[1] European Journal of Medicinal Chemistry.

• Bhat, M. A., et al. (2023). "Synthesis, Anti-inflammatory, and Neuroprotective Activity of N-Substituted Phthalimide Derivatives." ResearchGate.[2]

• Antre, R. V., et al. (2011). "Synthesis and pharmacological evaluation of some novel phthalimide derivatives." Journal of Chemical and Pharmaceutical Research.

• Trukhanova, I., et al. (2025). "Evaluation of analgesic and anti-inflammatory activities of a new isoindoline-1,3-dione derivative." Farmaciya.

Sources

• 1. New anti-inflammatory N-pyridinyl(alkyl)phthalimides acting as tumour necrosis factor-alpha production inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of 4-Nitro-isoindoline-1,3-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals

The isoindoline-1,3-dione scaffold, a privileged structure in medicinal chemistry, has garnered significant attention due to the diverse biological activities of its derivatives.[1][2] The introduction of a nitro group at the 4-position of this scaffold has been a key strategy in the development of novel therapeutic agents. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 4-nitro-isoindoline-1,3-dione derivatives, offering insights into their synthesis, biological evaluation, and the molecular nuances that govern their efficacy as anticancer, anti-inflammatory, and antimicrobial agents.

The Synthetic Keystone: Accessing 4-Nitro-isoindoline-1,3-dione Derivatives

The primary route to synthesizing N-substituted 4-nitro-isoindoline-1,3-diones involves the condensation of 4-nitrophthalic anhydride with a variety of primary amines.[3][4] This reaction is typically carried out in a suitable solvent, such as glacial acetic acid, under reflux conditions.[3] The choice of the primary amine is a critical determinant of the final compound's biological activity, allowing for a systematic exploration of the SAR.

Figure 1: General synthetic scheme for 4-nitro-isoindoline-1,3-dione derivatives.

Anticancer Activity: A Tale of Substituents

Several 4-nitro-isoindoline-1,3-dione derivatives have been investigated for their cytotoxic effects against various cancer cell lines.[5] The SAR in this context is heavily influenced by the nature of the substituent on the N-phenyl ring.

A study investigating a series of 2-(substituted-phenyl)-4-nitroisoindoline-1,3-diones against blood cancer cell lines, K562 and Raji, revealed that a derivative bearing a 4-(2-bromoacetyl)phenyl substituent exhibited the most potent inhibitory effect.[5] This suggests that the presence of a reactive alkylating group can significantly enhance anticancer activity, likely through covalent modification of biological targets within the cancer cells.

Compound ID	N-Substituent	Cancer Cell Line	IC50 (µg/mL)	Reference
1	4-(2-Bromoacetyl)phenyl	Raji	0.26	[5]
1	4-(2-Bromoacetyl)phenyl	K562	3.81	[5]

Table 1: Anticancer Activity of a Key 4-Nitro-isoindoline-1,3-dione Derivative

The mechanism of cell death induced by these compounds often involves the induction of apoptosis and necrosis.[5] The presence of the electron-withdrawing nitro group at the 4-position is believed to contribute to the overall electrophilicity of the molecule, potentially enhancing its interaction with nucleophilic residues in target proteins.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Anti-inflammatory Potential: Modulating the Inflammatory Cascade

The anti-inflammatory properties of isoindoline-1,3-dione derivatives have been a subject of interest, with some 4-nitro substituted analogs showing promising activity.[1][6] The carrageenan-induced paw edema model in rats is a standard in vivo assay to evaluate the acute anti-inflammatory effects of new chemical entities.[7]

One study reported that 2-(methyl)isoindoline-1,3-dione exhibited pronounced analgesic and anti-inflammatory effects in vivo.[1] While this compound is not a simple N-substituted derivative, it highlights the potential of incorporating the 4-nitrophenyl moiety for anti-inflammatory activity.

A series of aminoacetylenic isoindoline-1,3-dione derivatives were synthesized and evaluated as anti-inflammatory agents, with some compounds showing significant inhibition of cyclooxygenase (COX) enzymes.[8] Although these were not 4-nitro derivatives, the study provides a framework for evaluating the anti-inflammatory potential of this class of compounds. The anti-inflammatory mechanism of these compounds may involve the modulation of pro-inflammatory cytokines and enzymes like COX.[9]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Grouping: Divide rats into groups (n=6), including a control group, a standard drug group (e.g., indomethacin), and test compound groups.

• Compound Administration: Administer the test compounds and standard drug orally or intraperitoneally one hour before inducing inflammation.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Figure 2: Potential mechanism of anti-inflammatory action via COX inhibition.

Antimicrobial Activity: Targeting Microbial Growth

The antimicrobial potential of 4-nitro-isoindoline-1,3-dione derivatives has been explored against a range of bacterial and fungal strains.[3][4][10] The position of the nitro group and the nature of the N-substituent are crucial for activity.

A study comparing 3-nitro and 4-nitro isoindoline-1,3-dione analogues revealed that the position of the nitro group influences the biological activity.[3][4] While the study reported moderate activities for the synthesized compounds, it underscores the importance of systematic evaluation.[4]

Another study on a series of isoindoline-1,3-dione derivatives (not all being 4-nitro) showed that the nature of the substituent on the N-aromatic ring significantly impacts the antibacterial activity, with some compounds exhibiting good activity against both Gram-positive and Gram-negative bacteria.[11]

Compound Series	N-Substituent Variation	Key Finding	Reference
A	Toluidine isomers (o, m, p)	Moderate antibacterial and antifungal activity observed for some derivatives.	[3][4]
B	Various substituted anilines	The nature of the substituent on the aromatic ring influences the antibacterial activity.	[11]

Table 2: Summary of Antimicrobial SAR Studies

The mechanism of antimicrobial action is not fully elucidated but may involve the inhibition of essential microbial enzymes or disruption of cell membrane integrity. The electron-deficient nature of the 4-nitro-isoindoline-1,3-dione core could facilitate interactions with microbial targets.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[12]

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth.

• Serial Dilution: Perform serial twofold dilutions of the test compound in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[12]

The Critical Role of the 4-Nitro Group

The presence and position of the nitro group on the isoindoline-1,3-dione ring system are paramount to the biological activity of these derivatives. The strong electron-withdrawing nature of the nitro group at the 4-position significantly influences the electronic properties of the entire molecule. This can enhance the compound's ability to act as a Michael acceptor, facilitating covalent interactions with biological nucleophiles, a mechanism often implicated in the activity of nitroaromatic compounds. Furthermore, the 4-nitro group can participate in hydrogen bonding and other non-covalent interactions within the active sites of target enzymes, thereby influencing binding affinity and inhibitory potency. Comparative studies with 3-nitro isomers and non-nitrated analogues are essential to fully delineate the specific contribution of the 4-nitro substituent to the observed pharmacological effects.[3][4]

Conclusion and Future Perspectives

The 4-nitro-isoindoline-1,3-dione scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that systematic modification of the N-substituent is a powerful strategy to modulate the anticancer, anti-inflammatory, and antimicrobial activities of these compounds. The electron-withdrawing 4-nitro group plays a crucial role in defining the biological profile of these molecules.

Future research should focus on expanding the library of 4-nitro-isoindoline-1,3-dione derivatives with a wider range of substituents to build more comprehensive QSAR models. In-depth mechanistic studies are also crucial to identify the specific molecular targets and pathways modulated by these compounds, which will enable more rational drug design. The development of derivatives with improved potency, selectivity, and pharmacokinetic properties holds the key to translating the therapeutic potential of this chemical class into clinical applications.

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Comparative analysis of the antimicrobial spectrum of different isoindole-1,3-dione compounds

Introduction

The isoindole-1,3-dione, commonly known as the phthalimide scaffold, represents a cornerstone "privileged structure" in the field of medicinal chemistry. Its inherent structural features, including hydrophobicity and the presence of key coordinating atoms like oxygen and nitrogen, allow it to readily cross biological membranes and interact with various biological targets.[1][2] This has led to the development of isoindole-1,3-dione derivatives with a vast array of pharmacological activities, including antibacterial, antifungal, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2][3][4][5]

The rise of antimicrobial resistance necessitates the urgent discovery of novel chemical entities capable of combating resilient pathogens. The phthalimide scaffold offers a versatile and promising platform for this endeavor. The ease with which its core structure can be modified allows for the fine-tuning of its biological activity, leading to derivatives with potent and, in some cases, broad-spectrum antimicrobial effects.

This guide provides a comparative analysis of the antimicrobial spectrum of various isoindole-1,3-dione compounds, supported by experimental data from peer-reviewed literature. We will delve into the structure-activity relationships (SAR) that govern their efficacy, explore proposed mechanisms of action, and provide detailed experimental protocols for their synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this potent chemical scaffold in the fight against infectious diseases.

The Isoindole-1,3-dione Scaffold: Structure and Synthesis

The foundational structure of this class of compounds is the isoindole-1,3-dione moiety. Its versatility stems from the ability to introduce a wide variety of substituents at the imide nitrogen (N-substitution) and on the aromatic ring.

Caption: The core chemical structure of isoindole-1,3-dione (phthalimide).

General Synthetic Pathway

A common and straightforward method for synthesizing N-substituted isoindole-1,3-dione derivatives involves the condensation of phthalic anhydride with a primary amine or a related nitrogen-containing nucleophile. The reaction is typically carried out under reflux in a suitable solvent, such as glacial acetic acid or dimethylformamide (DMF).[1][6] This modular approach allows for the generation of a vast library of derivatives by simply varying the amine starting material.

Caption: General reaction scheme for the synthesis of N-substituted isoindole-1,3-diones.

Comparative Antimicrobial Spectrum: A Structure-Activity Relationship (SAR) Analysis

The antimicrobial efficacy of isoindole-1,3-dione derivatives is profoundly influenced by the nature and position of their chemical substituents. By analyzing data from various studies, we can delineate key structure-activity relationships.

Influence of N-Substitution

The substituent attached to the imide nitrogen is a critical determinant of biological activity. Simple N-alkylation or N-arylation can confer moderate activity, but incorporating more complex moieties often leads to a significant enhancement in potency and spectrum.

• Heterocyclic Moieties: The introduction of heterocyclic rings such as pyrazole, pyrimidine, and isoxazoline can result in compounds with potent and broad-spectrum activity.[6][7] For example, a derivative incorporating a pyrazoline ring, 2-{4-[1-Acetyl-5-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl} isoindoline-1,3-dione , demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[7]

• Chalcone Linkages: Derivatives containing a chalcone moiety—an open-chain flavonoid—have also shown promising results. The compound (E)-2-{4-[3-(4-chlorophenyl)acryloyl]phenyl}isoindoline-1,3-dione was noted for its potent antifungal activity.[7]

Influence of Aromatic Ring Substitution

Modifications to the benzene ring of the phthalimide core also play a crucial role in modulating antimicrobial activity.

• Halogenation: The introduction of halogen atoms, particularly chlorine (Cl) and bromine (Br), onto the aromatic ring is a recurring strategy for enhancing potency.[1][8] Data suggests that tetra-brominated derivatives are often more effective than their tetra-chlorinated counterparts, which may be linked to increased lipophilicity, thereby improving the compound's ability to penetrate microbial cell membranes.[8]

• Methoxy Groups: The presence of methoxy (-OCH3) groups on appended aromatic rings has been associated with increased antifungal activity.[2] The number and position of these groups can influence the level of inhibition.[2]

Fused and Complex Ring Systems

More complex derivatives, where the isoindole-1,3-dione is fused with other ring systems, have yielded some of the most potent compounds in this class. A series of tetrahydrochromeno[3,4-e]isoindole-1,3-dione derivatives were found to be highly active against both Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive). Notably, compounds 19l and 19p from this series exhibited a Minimum Inhibitory Concentration (MIC) of 12.5 µg/mL against both strains, a potency comparable to the standard antibiotic ciprofloxacin.[9]

Summary Data Table

The following table summarizes the antimicrobial activity of representative isoindole-1,3-dione compounds from various studies.

Compound Class/Derivative Name	Target Microorganism(s)	Activity Measurement	Result	Reference
Tetrahydrochromeno[3,4-e]isoindole-1,3-dione (19l & 19p )	E. coli, S. aureus	MIC	12.5 µg/mL	[9]
2-{4-[1-Acetyl-5-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl} isoindoline-1,3-dione (7 )	Broad Spectrum Bacteria	Qualitative	Good activity vs G+ & G-	[7]
(E)-2-{4-[3-(4-chlorophenyl)acryloyl]phenyl}isoindoline-1,3-dione (4b )	Fungi	Qualitative	Promising antifungal activity	[7]
Halogenated Derivatives (General)	Bacteria & Leishmania tropica	Qualitative & IC50	Halogenation increases activity	[8]
Derivatives with Methoxy/Halogen Groups	Gram-positive & Gram-negative Bacteria	Qualitative	Generally more effective	[1]
Isoindoline-1,3-dione (5 )	S. aureus, B. cereus, E. coli	Qualitative	Highest activity in its series	[10]

Proposed Mechanisms of Action

While the exact mechanisms of action for many isoindole-1,3-dione derivatives are still under investigation, several plausible targets have been proposed based on experimental and computational studies.

• Enzyme Inhibition: A key proposed mechanism is the inhibition of essential bacterial enzymes. Molecular docking studies have suggested that certain derivatives, particularly fused-ring systems like the tetrahydrochromeno[3,4-e]isoindole-1,3-diones, can bind effectively to the active site of bacterial DNA gyrase .[9] This enzyme is crucial for DNA replication, and its inhibition leads to bacterial cell death.

• DNA Intercalation: Some studies have demonstrated that isoindole-1,3-dione compounds possess moderate DNA-binding affinity.[10] This suggests a potential mechanism involving intercalation with microbial DNA, thereby disrupting replication and transcription processes.

• Membrane Disruption: The hydrophobic nature of the phthalimide scaffold, often enhanced by lipophilic substituents, allows these compounds to easily traverse and potentially disrupt the integrity of microbial cell membranes.[1][2]

Caption: Proposed mechanisms of action for antimicrobial isoindole-1,3-dione derivatives.

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following sections detail standardized protocols for the synthesis and antimicrobial evaluation of isoindole-1,3-dione compounds.

Protocol 1: General Synthesis of N-(4-bromophenyl)isoindoline-1,3-dione

This protocol describes a representative synthesis. The choice of a bromophenyl substituent is based on literature showing that halogenation can enhance activity.[1]

Rationale: Glacial acetic acid serves as both a solvent and a catalyst for the condensation reaction. Refluxing provides the necessary thermal energy to drive the reaction to completion, specifically the dehydration step that forms the imide ring.

Materials:

• Phthalic anhydride (1.0 eq)

• 4-Bromoaniline (1.0 eq)

• Glacial acetic acid

• Round-bottom flask, condenser, heating mantle

• Filtration apparatus (Büchner funnel)

• Ethanol (for recrystallization)

Procedure:

• Combine phthalic anhydride (1.0 eq) and 4-bromoaniline (1.0 eq) in a round-bottom flask.

• Add a sufficient volume of glacial acetic acid to dissolve the reactants upon gentle heating.

• Attach a condenser and heat the mixture to reflux for 3-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature. A solid precipitate should form.

• Pour the cooled mixture into a beaker of cold water to ensure complete precipitation of the product.

• Collect the solid product by vacuum filtration, washing thoroughly with water to remove residual acetic acid.

• Dry the crude product.

• Purify the product by recrystallization from hot ethanol to obtain the pure N-(4-bromophenyl)isoindoline-1,3-dione.

• Confirm the structure and purity using analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[1][6]

Protocol 2: Antimicrobial Susceptibility Testing

This section outlines the workflow for evaluating the antimicrobial properties of synthesized compounds, from initial screening to quantitative assessment.

Caption: Experimental workflow for antimicrobial susceptibility testing.

A. Agar Well Diffusion Method (Qualitative Screening)

Rationale: This method provides a rapid and straightforward qualitative assessment of a compound's ability to inhibit microbial growth. The size of the clear zone around the well (Zone of Inhibition) is proportional to the compound's potency and diffusion characteristics.[1][9]

Procedure:

• Prepare Mueller-Hinton Agar (MHA) plates.

• Prepare a microbial inoculum standardized to a 0.5 McFarland turbidity standard.

• Evenly swab the entire surface of the MHA plates with the standardized inoculum.

• Aseptically bore wells (e.g., 6 mm diameter) into the agar.

• Prepare stock solutions of the test compounds in a suitable solvent like Dimethyl Sulfoxide (DMSO).

• Pipette a fixed volume (e.g., 100 µL) of each test compound solution into a separate well.

• Use a well with pure DMSO as a negative control and a well with a standard antibiotic (e.g., Gentamicin or Ciprofloxacin) as a positive control.

• Incubate the plates at 37°C for 24 hours.

• Measure the diameter of the zone of inhibition (in mm) around each well.

B. Broth Microdilution Method (Quantitative MIC Determination)

Rationale: For compounds showing activity in the diffusion assay, this method provides a quantitative measure of potency—the Minimum Inhibitory Concentration (MIC). It determines the lowest concentration of the compound that prevents visible microbial growth.[9]

Procedure:

• Dispense Mueller-Hinton Broth (MHB) into the wells of a 96-well microtiter plate.

• In the first column of wells, add the test compound to achieve a starting concentration.

• Perform a two-fold serial dilution of the compound across the plate.

• Add the standardized microbial inoculum to each well.

• Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Seal the plate and incubate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection: the MIC is the lowest concentration of the compound in which no turbidity (growth) is observed.

Conclusion and Future Perspectives

The isoindole-1,3-dione scaffold is a remarkably versatile platform for the development of novel antimicrobial agents. The comparative analysis reveals clear structure-activity relationships:

• The incorporation of specific heterocyclic moieties, such as pyrazoles and fused chromene systems, can confer potent, broad-spectrum antibacterial activity.

• Halogenation of the phthalimide aromatic ring is a validated strategy for enhancing potency.

• The lipophilic character of the molecule appears to be a key factor in its overall efficacy, likely by facilitating passage across microbial membranes.[8]

While promising, the field requires further investigation. Future research should focus on elucidating the precise molecular mechanisms of action for the most potent derivatives. Expanding the antimicrobial testing to include resistant strains (e.g., MRSA, VRE) and performing in vivo efficacy and toxicity studies will be critical steps in translating these promising compounds from the bench to potential clinical applications. The continued exploration of the chemical space around the isoindole-1,3-dione core undoubtedly holds great potential for delivering the next generation of antimicrobial drugs.

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• Amin, K. M., El-masry, A. H., Mohamed, N. A., Awad, G. E. A., & Habib, B. S. (2013). Synthesis, characterization and antimicrobial activity of some novel isoindole-1,3-dione derivatives. Der Pharma Chemica, 5(5), 97-108. [Link]

• Gouda, M. A., Eldien, H. F., Girges, M. M., & El-Naby, M. G. (2015). Synthesis, Antimicrobial, Antiquorum-Sensing, and Cytotoxic Activities of New Series of Isoindoline-1,3-dione, Pyrazolo[5,1-a]isoindole, and Pyridine Derivatives. Journal of Heterocyclic Chemistry, 53(5), 1439-1449. [Link]

• Mallesha, L., Karthik, C. S., & Patil, V. (2014). Synthesis, Characterization and Antibacterial Activity of Isoindoline-1,3-dione Derivatives. International Journal of Pharmaceutical Sciences and Research, 5(11), 4843-4847. [Link]

• Abdel-Aziz, M., Abuo-Rahma, G. E.-D. A., & Hassan, A. A. (2009). Synthesis and Antimicrobial Activity of some Novel Isoindoline-1,3-Dione Derivatives. Journal of Advances in Chemistry, 5(2). [Link]

• Al-Hourani, B. J., Sharma, S. K., Al-Kaissi, E., Al-Adham, I. S. I., & Al-Zereini, W. A. (2023). Synthesis, Characterization, and Biological Evaluation of Some Isoindole-1,3-(2H) Dione Derivatives. Journal of Chemistry, 2023, 3460701. [Link]

• Özçelik, H., Balcı, M., & Al-Masoudi, N. A. (2023). Synthesis, cytotoxicity, and antibacterial studies of 2,4,5,6-substituted hexahydro-1H-isoindole-1,3(2H)-dione. Archiv der Pharmazie, 356(11), e2300227. [Link]

• Khalil, A. M., Berghot, M. A., & Gouda, M. A. (2010). Synthesis and study of some new 1,3-isoindoledione derivatives as potential antibacterial agents. European Journal of Medicinal Chemistry, 45(4), 1552-1559. [Link]

• Parida, S. P., Mohapatra, S., Mohapatra, S., Behera, T., Nayak, S., & Sahoo, C. R. (2025). Design and synthesis of tetrahydrochromeno[3,4-e]isoindole-1,3(2H,3aH)-dione derivatives via the Diels–Alder reaction: molecular docking, antibacterial activity, ADMET analysis and photophysical properties. RSC Advances, 15(22), 15003-15016. [Link]

• Niculaua, M., Gherman, C., Vlase, L., Oniga, O., & Tiperciuc, B. (2023). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. Molecules, 28(11), 4376. [Link]

• Jończyk, J., Waskiel, M., & Bajda, M. (2022). A Series of Novel 1-H-isoindole-1,3(2H)-dione Derivatives as Acetylcholinesterase and Butyrylcholinesterase Inhibitors: In Silico, Synthesis and In Vitro Studies. International Journal of Molecular Sciences, 23(19), 11847. [Link]

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• Pindelska, E., Szymański, P., & Szulczyk, D. (2021). A New N-Substituted 1H-Isoindole-1,3(2H)-Dione Derivative—Synthesis, Structure and Affinity for Cyclooxygenase Based on In Vitro Studies and Molecular Docking. Molecules, 26(14), 4335. [Link]

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Validating the anticancer properties of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione against cell lines

Topic: Validating the Anticancer Properties of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione Content Type: Technical Comparison & Validation Guide Audience: Drug Discovery Scientists, Medicinal Chemists, and Oncological Researchers.

Executive Summary: The Nitro-Phthalimide Pharmacophore

The compound 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (also referred to as N-(2-pyridyl)-4-nitrophthalimide) represents a strategic intersection of two bioactive pharmacophores: the phthalimide core (known for DNA intercalation and immunomodulation) and the pyridine moiety (a common kinase-targeting heterocycle).

While unsubstituted phthalimides often show limited direct cytotoxicity, the introduction of an electron-withdrawing nitro group (4-NO₂) and a heterocyclic 2-pyridyl substituent significantly alters the electronic landscape, potentially enhancing metabolic stability and binding affinity to target proteins such as TNF-α , COX-2 , or DNA topoisomerases .

This guide outlines the validation framework for this compound, benchmarking its theoretical and observed properties against established Standard of Care (SoC) agents like Cisplatin and 5-Fluorouracil (5-FU) , as well as structural analogs like Thalidomide .

Chemical Profile & Structural Logic

• IUPAC Name: 4-nitro-2-(pyridin-2-yl)isoindoline-1,3-dione

• Molecular Formula: C₁₃H₇N₃O₄

• Molecular Weight: ~269.21 g/mol

• Key Structural Features:

  • Phthalimide Scaffold: Planar, bicyclic system facilitating DNA minor groove binding.

  • 4-Nitro Group: Strong electron-withdrawing group; enhances electrophilicity, potentially increasing reactivity with nucleophilic cysteine residues in target enzymes (e.g., Caspases or NF-κB pathway proteins).

  • 2-Pyridyl Ring: Increases water solubility compared to phenyl analogs and provides a nitrogen acceptor for hydrogen bonding in the ATP-binding pockets of kinases.

Comparative Efficacy Analysis

To validate the anticancer potential of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione, it must be benchmarked against agents with overlapping mechanisms. The following table aggregates performance metrics from structurally related N-substituted phthalimides to establish the "Success Criteria" for this specific lead.

Table 1: Performance Benchmarks (IC₅₀ in µM)

Compound Class	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)	Mechanism of Action
Target Compound (Predicted)	< 10 µM	< 5 µM	10–20 µM	Apoptosis Induction / DNA Synthesis Inhibition
N-Pyridyl Phthalimide Analogs [1]	4.15 µM	2.19 µM	~15 µM	Caspase 3/8/9 Activation, PIM-1 Kinase Inhibition
Cisplatin (Positive Control)	5 – 10 µM	2 – 8 µM	8 – 15 µM	DNA Crosslinking
5-Fluorouracil (SoC)	2 – 5 µM	15 – 20 µM	10 – 30 µM	Thymidylate Synthase Inhibition
Thalidomide (Parent Scaffold)	> 100 µM	> 100 µM	Inactive	Anti-angiogenesis (VEGF/TNF-α modulation)

Analyst Note: Unlike Thalidomide, which requires metabolic activation and acts primarily on the microenvironment (anti-angiogenesis), nitro-substituted phthalimides often exhibit direct cytotoxicity. A valid "hit" for this compound should demonstrate an IC₅₀ < 10 µM in solid tumor lines.

Mechanistic Validation: The "Why"

The anticancer activity of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione is hypothesized to proceed via a multi-targeted apoptotic pathway . The nitro group facilitates intracellular reduction, generating reactive species that trigger mitochondrial stress, while the phthalimide core intercalates DNA or inhibits NF-κB.

Figure 1: Proposed Mechanism of Action (Signal Transduction)

Caption: Proposed signaling cascade where the nitro-phthalimide derivative triggers intrinsic apoptosis via mitochondrial stress and simultaneous inhibition of NF-κB survival signaling.

Experimental Protocols for Validation

To rigorously validate this compound, researchers must move beyond simple viability assays. The following protocols ensure a self-validating dataset.

Protocol A: Cytotoxicity Profiling (MTT/SRB Assay)

Objective: Determine IC₅₀ and Selectivity Index (SI).

• Seeding: Plate MCF-7, HepG2, and normal fibroblast cells (e.g., WI-38) at

  cells/well in 96-well plates.

• Treatment: After 24h, treat with serial dilutions of the compound (0.1 µM to 100 µM). Include DMSO control (<0.1%) and Cisplatin (positive control).

• Incubation: 48 hours at 37°C, 5% CO₂.

• Readout: Add MTT reagent (0.5 mg/mL). Solubilize formazan crystals with DMSO. Read Absorbance at 570 nm.

• Validation Check: The assay is valid only if the Z-factor is > 0.5 and the untreated control shows >90% viability.

• Calculation:

  . An SI > 3 is required for lead progression.

Protocol B: Apoptosis Detection (Annexin V-FITC/PI)

Objective: Distinguish between necrosis (toxic) and apoptosis (programmed cell death).

• Exposure: Treat HepG2 cells with the compound at

  and concentrations for 24 hours.

• Staining: Harvest cells, wash with PBS, and resuspend in binding buffer. Add Annexin V-FITC (binds exposed phosphatidylserine) and Propidium Iodide (PI) (stains necrotic DNA).

• Flow Cytometry: Analyze 10,000 events.

  • Q1 (Annexin-/PI+): Necrotic.

  • Q2 (Annexin+/PI+): Late Apoptotic.

  • Q3 (Annexin-/PI-): Live.

  • Q4 (Annexin+/PI-): Early Apoptotic.[1]

• Interpretation: A shift from Q3 to Q4/Q2 confirms the mechanism proposed in Figure 1.

Validation Workflow Diagram

This flowchart guides the decision-making process for validating the compound's efficacy.

Caption: Step-by-step decision tree for validating the anticancer utility of the target compound.

References

• National Institutes of Health (PubChem). 1H-Isoindole-1,3(2H)-dione, 2-(2-nitrophenyl)- Compound Summary. Retrieved from .

• El-Sayed, M. et al. (2024). Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells. PubMed Central. Retrieved from .

• Hall, I. H. et al. (1995). The cytotoxicity of N-pyridinyl and N-quinolinyl substituted derivatives of phthalimide and succinimide.[2] PubMed.[1] Retrieved from .

• BroadPharm. 2-(2,6-Dioxopiperidin-3-yl)-4-nitroisoindoline-1,3-dione Product Data. Retrieved from .

• Santos, J. et al. (2021). Design of molecular hybrids of phthalimide-triazole agents with potent selective MCF-7/HepG2 cytotoxicity. Bioorganic Chemistry.[3][4] Retrieved from .

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• 2. The cytotoxicity of N-Pyridinyl and N-quinolinyl substituted derivatives of phthalimide and succinimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 4. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione

[1][2][3]

Executive Summary

4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione (CAS: 41406-69-3) is a nitro-substituted phthalimide derivative commonly used as a pharmaceutical intermediate or biological probe.[1] Its disposal requires strict adherence to protocols for toxic, nitrogen-rich organic solids .[1]

Core Directive: Do NOT dispose of via municipal waste or sink drainage. The primary disposal route is high-temperature incineration with flue gas scrubbing to manage nitrogen oxide (NOx) emissions.[1]

Chemical Identity & Hazard Profile

Before initiating disposal, verify the material identity and assess risks. This compound combines a phthalimide core, a nitro group, and a pyridine ring, necessitating specific handling precautions.

Property	Details
Chemical Name	4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione
Synonyms	4-Nitro-N-(2-pyridyl)phthalimide; 2-(2-Pyridinyl)-4-nitroisoindoline-1,3-dione
CAS Number	41406-69-3
Molecular Formula	C₁₃H₇N₃O₄
Physical State	Yellow to beige powder/solid
Hazard Class (GHS)	Irritant / Toxic (Skin Irrit. 2, Eye Irrit. 2, STOT SE 3)
Key Risks	Potential Mutagenicity (Nitro-aromatic), Respiratory Irritant, NOx generation upon combustion.[1][2][3][4][5]

Mechanistic Insight: Why Special Care?

• Nitro Group (-NO₂): While mono-nitro phthalimides are generally stable and not highly explosive like polynitro aromatics (e.g., TNT), they are combustible and release toxic nitrogen oxides (NOx) during thermal decomposition.[1]

• Pyridine Moiety: This basic heterocycle contributes to the nitrogen load and potential environmental toxicity if leached into groundwater.

• Phthalimide Core: Susceptible to hydrolysis in strong bases, releasing the nitro-phthalic acid derivative and 2-aminopyridine (both toxic).[1] Avoid uncontrolled hydrolysis as a disposal method; containment is safer.

Personal Protective Equipment (PPE)

Standard laboratory PPE is insufficient without specific respiratory protection due to the fine particulate nature of the solid.

• Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if handling open powder outside a fume hood.[1]

• Eyes: Chemical splash goggles (ANSI Z87.1).

• Hands: Double-gloving with Nitrile (0.11 mm minimum thickness).[1]

• Body: Lab coat with closed cuffs; Tyvek sleeves recommended for large quantities (>50g).

Step-by-Step Disposal Workflow

A. Solid Waste (Pure Substance or Spills)[1]

• Container: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.

• Labeling: Label clearly as "Hazardous Waste - Toxic Organic Solid" .

  • Add Constituent: "4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione".[1][6]

  • Add Hazard: "Irritant / Potential Mutagen".

• Segregation: Do not mix with strong oxidizers or strong bases.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

This compound is likely dissolved in organic solvents (DMSO, DMF, DCM) during use.

• Halogenated Solvents (e.g., DCM, Chloroform): Segregate into "Halogenated Organic Waste".

• Non-Halogenated Solvents (e.g., Acetone, DMSO, DMF): Segregate into "Non-Halogenated Organic Waste".

• Aqueous Waste: If the compound precipitates in water, filter the solid (treat as Solid Waste A) and dispose of the filtrate as "Aqueous Hazardous Waste" (due to dissolved pyridine/nitro traces).

C. Destruction Method (The End-Point)

The only validated destruction method for this class of chemicals is High-Temperature Incineration .[1]

• Requirement: The incinerator must be equipped with a secondary combustion chamber (operating >1000°C) and a scrubber system to neutralize NOx and acidic vapors.

• Prohibition: Do not use chemical oxidation (e.g., bleach) as a primary disposal method, as this may generate unpredictable nitro-aromatic byproducts.[1]

Decision Tree & Workflow Visualization

The following diagram outlines the logical flow for categorizing and disposing of 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione waste.

Caption: Operational workflow for segregating and destroying 4-nitro-2-(2-pyridinyl)-1H-isoindole-1,3(2H)-dione waste streams.

Emergency Procedures (Spill & Exposure)

Spill Cleanup Protocol

• Evacuate & Ventilate: Clear the immediate area.[7]

• PPE Up: Wear N95 mask, goggles, and nitrile gloves.

• Containment (Dry): Do not dry sweep (creates dust).[1] Cover the spill with a wet paper towel or an oil-impregnated sweeping compound to suppress dust.[1]

• Collection: Scoop the damp material into a hazardous waste container.

• Decontamination: Wipe the surface with a soap/water solution, followed by an acetone wipe. Dispose of all wipes as solid hazardous waste.

First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may enhance absorption of nitro-aromatics).[1]

• Eye Contact: Rinse cautiously with water for 15 minutes.[8][7][9][10] Remove contact lenses if present.[11][7]

Regulatory Compliance

• US RCRA: While not explicitly listed as a P- or U-listed waste by specific CAS, it falls under "Characteristic Waste" if it exhibits toxicity (D000 series) or ignitability.[1] It is best practice to classify it as a Toxic Waste .

• EU Waste Framework Directive: Classify under code 16 05 06 * (laboratory chemicals consisting of or containing hazardous substances).

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 233211, 4-Nitro-2-(4-nitrophenyl)isoindole-1,3-dione (Analogous Structure Safety Data). Retrieved from [Link][1]

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• 1. 1H-Isoindole-1,3(2H)-dione, 2-(2-nitrophenyl)- | C14H8N2O4 | CID 101313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Nitro-2-(4-nitro-phenyl)-isoindole-1,3-dione | C14H7N3O6 | CID 233211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(4-nitrophenyl)phthalimide | C14H8N2O4 | CID 101314 - PubChem [pubchem.ncbi.nlm.nih.gov]
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